2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Core Science & Biosynthesis

Chemical structure and properties of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Content Type: Technical Whitepaper / Synthetic Guide Subject: Chemical Identity, Synthesis, and Medicinal Applications of CAS 1536904-30-9 Audience: Medicinal Chemists, Process Development Scientists

Executive Summary

The compound 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CAS 1536904-30-9) is a specialized heterocyclic building block widely utilized in the synthesis of small-molecule therapeutics. It serves as a critical scaffold for introducing the pyrimidine core into drug candidates, particularly in the development of GnRH antagonists (such as Relugolix analogs) and BET bromodomain inhibitors .

Its value lies in its differentiated electrophilicity : the C-4 isopropoxy group acts as a stable, lipophilic structural determinant, while the C-2 chloride remains a highly reactive "handle" for subsequent nucleophilic aromatic substitution (

) or palladium-catalyzed cross-coupling reactions. This guide details its structural properties, regioselective synthesis, and application in modern drug discovery.

Chemical Identity & Physicochemical Properties[1][2][3][4]

Property	Data
IUPAC Name	2-Chloro-4-isopropoxy-5-methylpyrimidine
CAS Number	1536904-30-9
Molecular Formula
Molecular Weight	202.64 g/mol
Physical State	White to Off-white Solid (typically)
Solubility	Soluble in DCM, EtOAc, DMSO; sparingly soluble in water
pKa (Calculated)	~1.5 (Pyrimidine N-1 protonation)
LogP (Predicted)	~2.3 (Lipophilic due to isopropoxy/methyl groups)

Structural Analysis: The molecule features a pyrimidine ring trisubstituted at the 2, 4, and 5 positions.

• C-2 (Chloro): The primary site for further functionalization. The chlorine atom is activated for displacement by amines or aryl boronic acids.

• C-4 (Isopropoxy): Provides steric bulk and lipophilicity, often targeting hydrophobic pockets in enzyme active sites (e.g., kinase gatekeeper regions).

• C-5 (Methyl): A small hydrophobic group that restricts rotation and influences the regioselectivity of the precursor's reactions.

Synthetic Pathway & Regioselectivity[4][5][6]

The synthesis of 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine hinges on the regioselective nucleophilic aromatic substitution (

) of 2,4-dichloro-5-methylpyrimidine.

The Regioselectivity Challenge

In 2,4-dichloropyrimidines, the C-4 position is generally more electrophilic than C-2 due to the para-like arrangement of the N-1 and N-3 atoms, which stabilizes the Meisenheimer intermediate. However, substituents at C-5 can alter this preference via steric hindrance.

For the 5-methyl analog, experimental evidence confirms that C-4 selectivity is maintained . The reaction with isopropoxide (a moderately bulky nucleophile) occurs preferentially at C-4, displacing the chloride to yield the target molecule.

Validated Synthetic Protocol

Precursor: 2,4-Dichloro-5-methylpyrimidine (CAS 1780-31-0) Reagents: Sodium Isopropoxide (NaOiPr) or Isopropanol/NaH Solvent: Isopropanol or THF

Step-by-Step Methodology:

• Preparation: Charge a reaction vessel with 2,4-dichloro-5-methylpyrimidine (1.0 equiv) in anhydrous isopropanol.

• Activation: Cool the solution to 0–5 °C. Slowly add Sodium Isopropoxide (1.05 equiv) or a solution of NaH in isopropanol. Critical: Control the temperature to prevent bis-substitution.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor by HPLC/TLC for the consumption of starting material.

• Workup: Quench with water. Extract with Ethyl Acetate. Wash the organic layer with brine, dry over

  , and concentrate.[1]

• Purification: If necessary, purify via silica gel chromatography (Hexane/EtOAc gradient). The C-2 isomer (minor byproduct) is typically more polar and elutes later.

Visualization of Reaction Logic

Figure 1: Reaction pathway demonstrating the kinetic preference for C-4 substitution due to electronic activation, minimizing C-2 byproduct formation.

Reactivity Profile & Applications

Once synthesized, the molecule acts as a "masked" electrophile. The isopropoxy group is inert under standard coupling conditions, allowing chemoselective reactions at the C-2 position.

Functionalization at C-2

The C-2 chloride is an excellent leaving group for:

• Buchwald-Hartwig Amination: Coupling with aromatic amines using Pd catalysts (e.g.,

  , Xantphos). This is the primary route for synthesizing kinase inhibitors.

• Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to form biaryl systems.

• Acidic Hydrolysis: Treatment with strong acid (HCl/TFA) can cleave the isopropoxy group to yield the uracil derivative (2-chloro-5-methylpyrimidin-4(3H)-one), though this is usually an unwanted side reaction.

Case Study: BET Bromodomain Inhibitors

Recent research (e.g., Hu et al., 2025) highlights the use of this scaffold in constructing bivalent BET inhibitors. The pyrimidine core mimics the acetyl-lysine binding motif, while the isopropoxy group occupies the hydrophobic WPF shelf in the bromodomain pocket.

Experimental Workflow (Generic):

• Scaffold Synthesis: 2,4-dichloro-5-methylpyrimidine

  Target (CAS 1536904-30-9) .

• Coupling: Target + 4-aminobenzoic acid derivative

  Intermediate A.

• Linker Attachment: Intermediate A is attached to a PEG linker to create a bivalent degrader (PROTAC).

Safety & Handling (MSDS Highlights)

While specific toxicological data for this intermediate is limited, it should be handled with the same rigor as chloropyrimidines.

• Hazards:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolysis of chloride).

• First Aid: In case of contact, immediately flush eyes with water for 15 minutes.

References

• Synthesis of Pyrimidine Intermediates

  • Source: National Institutes of Health (NIH) / PMC. "Recent Advances in Pyrimidine-Based Drugs."
  • Relevance: Describes general conditions for 2,4-dichloropyrimidines and C-4 selectivity.

• Application in BET Inhibitors

  • Source: Hu, Z., et al. (2025). "Bivalent BET bromodomain inhibitors confer increased potency and selectivity." Journal of Medicinal Chemistry.
  • Relevance: Cites the use of 2,4-dichloro-5-methylpyrimidine and isopropanol to synthesize the core scaffold.

• Regioselectivity Mechanisms

  • Source: WuXi AppTec. "Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine."
  • Relevance: Explains the electronic vs. steric factors governing C-2 vs.

• Commercial Identity

  • Source: Leyan Reagents. "Product Page: 2-Chloro-4-isopropoxy-5-methylpyrimidine."
  • Relevance: Confirms CAS 1536904-30-9 and commercial availability.

Sources

• 1. 2-Chloro-4-methylpyrimidine synthesis - chemicalbook [chemicalbook.com]

Molecular Weight, Physicochemical Profiling, and Synthetic Utility of 2-Chloro-5-methyl-4-isopropoxypyrimidine

Executive Summary

In modern medicinal chemistry, the pyrimidine scaffold is a privileged pharmacophore, forming the core of numerous FDA-approved targeted therapies, particularly kinase inhibitors[1]. 2-Chloro-5-methyl-4-isopropoxypyrimidine is a highly specialized, multi-functional building block designed for fragment-based drug discovery and the modular synthesis of complex heterocyclic therapeutics[2]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its substitution pattern, and field-proven experimental protocols for its functionalization.

Physicochemical Data & Molecular Properties

Understanding the foundational physical properties of a building block is critical for predicting its behavior in both synthetic workflows and biological systems. The molecular formula for 2-Chloro-5-methyl-4-isopropoxypyrimidine is C₈H₁₁ClN₂O , yielding a molecular weight of 186.64 g/mol [3].

Because its molecular weight is well below the 300 Da threshold, it is an ideal candidate for "Rule of 3" compliant fragment libraries[2].

Quantitative Data Summary

Property	Value	Structural Implication
Chemical Name	2-Chloro-5-methyl-4-isopropoxypyrimidine	Standard IUPAC nomenclature.
Molecular Formula	C₈H₁₁ClN₂O	Defines elemental composition[3].
Molecular Weight	186.64 g/mol	Highly efficient ligand efficiency (LE) potential[3].
Monoisotopic Mass	186.056 Da	Critical for high-resolution LC-MS tracking.
Topological Polar Surface Area	35.0 Ų	Excellent passive membrane permeability.
Hydrogen Bond Donors (HBD)	0	Prevents non-specific aggregation.
Hydrogen Bond Acceptors (HBA)	3	Allows interaction with kinase hinge regions[2].
Rotatable Bonds	2	Low entropic penalty upon target binding.
Estimated LogP	~2.6	Optimal lipophilicity for cellular assays.

Mechanistic Causality: The Role of Substituents

The true value of 2-Chloro-5-methyl-4-isopropoxypyrimidine lies in the deliberate placement of its functional groups. Each substituent plays a distinct role in both synthetic reactivity and biological target engagement:

• The 2-Chloro Electrophile: The chlorine atom at the 2-position is highly activated toward Nucleophilic Aromatic Substitution (SNAr)[4]. The two adjacent endocyclic nitrogen atoms exert a strong electron-withdrawing effect, lowering the LUMO of the pyrimidine ring and facilitating the attack of incoming nucleophiles (such as anilines or aliphatic amines) to form a stable Meisenheimer complex[2].

• The 4-Isopropoxy Modulator: While the 2-chloro group drives reactivity, the 4-isopropoxy group acts as an electron-donating group via resonance. This tempers the electrophilicity of the ring, preventing runaway side reactions or instability[5]. Biologically, the bulky, lipophilic isopropyl chain is frequently utilized to occupy specific hydrophobic pockets adjacent to the ATP-binding site.

• The 5-Methyl Steric Lock: The methyl group at the 5-position serves a dual purpose. Synthetically, it provides steric hindrance that forces the 4-isopropoxy group into a specific conformation. Biologically, 5-substituted pyrimidines are classic motifs used to target the "gatekeeper" residue of kinases (e.g., the T790M mutation in EGFR), enhancing selectivity against wild-type variants[6].

Application in Kinase Inhibitor Design

Because the pyrimidine ring is a bioisostere of the adenine core of ATP, it is exceptionally well-suited to compete for the ATP-binding pocket of tyrosine and serine/threonine kinases[1][7]. Upon functionalization of the 2-chloro position with an appropriate hinge-binding amine, the resulting derivatives can effectively shut down oncogenic signaling cascades.

Caption: EGFR signaling cascade illustrating the intervention point of pyrimidine-based kinase inhibitors.

Validated Experimental Protocols: SNAr Functionalization

To transform 2-Chloro-5-methyl-4-isopropoxypyrimidine into a bioactive molecule, a robust Nucleophilic Aromatic Substitution (SNAr) protocol is required[4][5]. The following methodology is engineered as a self-validating system, ensuring high yield and purity.

Phase 1: SNAr Reaction Setup

• Causality of Solvent: We utilize n-butanol rather than DMF or DMSO. n-Butanol provides a high boiling point (117°C) necessary to overcome the activation energy barrier imposed by the electron-donating 4-isopropoxy group, while its protic nature helps stabilize the transition state of the Meisenheimer complex[4].

• Causality of Base: N,N-Diisopropylethylamine (DIPEA) is selected over inorganic bases like K₂CO₃. DIPEA is fully soluble in n-butanol, ensuring homogeneous reaction kinetics, and is non-nucleophilic, preventing competitive substitution at the 2-position[4].

Step-by-Step Procedure:

• Charge a dry, argon-flushed reaction vial with 2-Chloro-5-methyl-4-isopropoxypyrimidine (1.0 eq, e.g., 186.6 mg, 1.0 mmol).

• Add the desired amine/aniline nucleophile (1.2 eq, 1.2 mmol).

• Add DIPEA (2.0 eq, 2.0 mmol) to serve as the HCl scavenger, driving the equilibrium forward.

• Suspend the mixture in anhydrous n-butanol (0.2 M concentration).

• Seal the vial and heat to 110°C in an oil bath or microwave reactor for 12–16 hours[5].

Phase 2: In-Process Control (IPC) & Self-Validation

• Isotopic Tracking: Monitor the reaction progress via LC-MS every 4 hours. The starting material possesses a distinct chlorine isotopic signature (M and M+2 peaks in a 3:1 ratio at m/z 187.06 and 189.06).

• Validation Checkpoint: The reaction is deemed complete when the characteristic 3:1 isotopic cluster of the starting material is ≤ 2% relative to the product peak, confirming the complete displacement of the chlorine atom[2].

Phase 3: Workup and Purification

• Cool the reaction to room temperature and concentrate under reduced pressure to remove the n-butanol.

• Partition the crude residue between Ethyl Acetate and saturated aqueous NaHCO₃. The basic aqueous layer neutralizes any residual acid and removes DIPEA salts.

• Extract the aqueous layer twice with Ethyl Acetate, combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

• Purify via silica gel flash chromatography (gradient: Hexanes to 50% Ethyl Acetate) to afford the pure 2-amino-pyrimidine derivative.

Caption: Step-by-step SNAr workflow for functionalizing the 2-chloro position of the pyrimidine scaffold.

References

• ACS Publications. "Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration." Journal of Medicinal Chemistry, 2021. Available at: [Link]

• RSC Publishing. "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold." RSC Medicinal Chemistry, 2020. Available at: [Link]

• National Institutes of Health (NIH). "Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?" PMC Archives. Available at: [Link]

• Diva Portal. "N-(Heteroaryl)thiophene sulfonamides as angiotensin AT2 receptor ligands." Department of Medicinal Chemistry, Uppsala University, 2024. Available at: [Link]

• Oriental Journal of Chemistry. "Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives." Orient J Chem, 2026. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. aaronchem.com [aaronchem.com]
• 4. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uu.diva-portal.org [uu.diva-portal.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Stability and Cleavage Dynamics of Isopropoxy Groups in Pyrimidine Intermediates: A Mechanistic and Practical Guide

Executive Summary

In modern drug discovery, pyrimidine scaffolds are ubiquitous, forming the structural basis for numerous kinase inhibitors (e.g., Ceritinib, IRAK4 inhibitors like BIO-7488) and nucleoside analogs[1]. During the multi-step synthesis of these active pharmaceutical ingredients (APIs), the isopropoxy group (-OiPr) is frequently installed at the C2 or C4 positions of the pyrimidine ring.

As a Senior Application Scientist, I often observe that the selection of an alkoxy protecting group is treated as an afterthought. However, the isopropoxy group occupies a critical "Goldilocks" zone: it is significantly more robust than the highly acid-labile tert-butoxy group, yet it can be cleaved under milder, more selective conditions than a stubborn methoxy group. This whitepaper details the mechanistic causality behind the stability of isopropoxy-pyrimidine intermediates, provides quantitative stability metrics, and outlines self-validating experimental protocols for their synthesis and controlled deprotection.

Mechanistic Insights into Isopropoxy Stability

The stability of the isopropoxy group on a pyrimidine ring is dictated by the profound electron-withdrawing nature of the aza-substituents (the nitrogen atoms in the pyrimidine ring). This electronic environment fundamentally alters the C-O bond cleavage dynamics compared to standard aliphatic or phenyl ethers.

Thermal Stability and Pyrolysis

When subjected to high temperatures, 2-alkoxypyrimidines undergo thermal elimination to form pyrimidin-2-ones. Kinetic studies reveal that the transition state for the cleavage of the isopropoxy group possesses significant carbocationic character[2]. The electron withdrawal by the pyrimidine nitrogen facilitates the breaking of the C-O bond. Because the isopropyl carbocation is secondary, it stabilizes this transition state far better than a primary ethyl group, but less so than a tertiary butyl group. Consequently, while the isopropoxy group is stable at standard reflux temperatures (e.g., 80–100°C), it undergoes rapid pyrolysis at extreme temperatures (>600 K)[2].

Chemical Cleavage (O-Dealkylation)

In complex syntheses, selective deprotection is paramount. Methoxy groups often require harsh Lewis acids (like BBr₃) or strong Brønsted acids (HBr/AcOH) that can degrade sensitive functional groups[3]. Conversely, the isopropoxy group can be selectively cleaved using anhydrous aluminum chloride (AlCl₃) via a coordinated intermediate, or it can be displaced by strong nucleophiles. For example, in the synthesis of pyrazolo[3,4-d]pyrimidine nucleosides, the isopropoxy group is successfully displaced by 25% aqueous ammonia at 70°C over 4 days to yield the diamino compound[4].

Metabolic Stability (Pharmacokinetics)

If the isopropoxy group is retained in the final drug candidate as a lipophilic pharmacophore, its metabolic stability must be evaluated. The isopropoxy moiety is susceptible to O-dealkylation by Cytochrome P450 (CYP) enzymes, leading to the formation of the corresponding pyrimidinone (or hydroxypyrimidine) metabolite[5]. The branched nature of the isopropyl group provides steric hindrance that slows this metabolism compared to linear alkoxy chains, improving the molecule's overall half-life.

Quantitative Stability Profiling

To guide synthetic route design, the following table summarizes the relative stability of various alkoxy groups at the C2/C4 position of a pyrimidine ring.

Alkoxy Group	Relative Thermal Cleavage Rate (at 600 K)[2]	Stability in Mild Acid (e.g., TFA, RT)	Stability in Mild Base (e.g., K₂CO₃)	Primary Cleavage / Deprotection Method
Methoxy (-OMe)	N/A (Highly Stable)	Excellent	Excellent	BBr₃, or HBr/AcOH (Harsh)
Ethoxy (-OEt)	1.0	Excellent	Excellent	Strong Lewis Acids
Isopropoxy (-OiPr)	26.4	Good	Excellent	AlCl₃, or Aq. NH₃ (70°C)
tert-Butoxy (-OtBu)**	4150.0	Poor (Cleaves easily)	Excellent	TFA or dilute HCl (Mild)

Table 1: Comparative stability matrix of alkoxy-pyrimidine intermediates. The isopropoxy group demonstrates a 26.4-fold increase in thermal lability compared to the ethoxy group, highlighting its intermediate cleavability.

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. By monitoring specific checkpoints, researchers can ensure high-fidelity synthesis and cleavage.

Protocol 1: Synthesis of 2-Isopropoxypyrimidine via S_NAr

Causality: Generating sodium isopropoxide in situ ensures an absolutely anhydrous environment. The presence of water would generate hydroxide ions, leading to the formation of the thermodynamically highly stable pyrimidin-2-one impurity.

• Alkoxide Generation: Under an inert argon atmosphere, add sodium metal (1.1 equivalents) in small portions to anhydrous 2-propanol (0.5 M relative to the pyrimidine) at 0°C. Stir until the sodium is completely consumed and hydrogen evolution ceases.

• Nucleophilic Attack: Add 2-chloropyrimidine (1.0 equivalent) dropwise to the alkoxide solution.

• Thermal Activation: Heat the reaction mixture to 60°C for 4 hours. Validation Checkpoint: Monitor by LC-MS. The highly activated C2-chlorine should be fully displaced, showing a mass shift corresponding to the loss of Cl and addition of the -OiPr group.

• Workup: Cool to room temperature, quench with a saturated aqueous NH₄Cl solution (to neutralize excess alkoxide without extreme pH shifts), and extract with ethyl acetate (3x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol 2: Selective Cleavage of the Isopropoxy Group using AlCl₃

Causality: Anhydrous AlCl₃ acts as a targeted Lewis acid. It coordinates to the pyrimidine nitrogen and the ether oxygen, drawing electron density away from the C-O bond. This weakens the bond, allowing the isopropyl group to leave as a stabilized secondary carbocation without destroying the heterocyclic core[3].

• Complexation: Dissolve the 2-isopropoxypyrimidine intermediate (1.0 equivalent) in anhydrous dichloromethane (DCM) under argon. Cool the flask to 0°C.

• Lewis Acid Addition: Carefully add anhydrous AlCl₃ (3.0 equivalents) in portions. Causality: The excess is required because AlCl₃ tightly coordinates to the basic nitrogen atoms of the pyrimidine ring before it can activate the ether oxygen.

• Cleavage: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours. Validation Checkpoint: TLC (Hexanes/EtOAc) should show the complete disappearance of the highly mobile starting material and the appearance of a baseline-hugging pyrimidinone product.

• Hydrolysis: Quench the reaction by pouring it over crushed ice containing 1M HCl. Causality: The acidic aqueous quench breaks down the robust aluminum-pyrimidinone complex, releasing the free pyrimidin-2-one. Extract with a polar organic solvent (e.g., 10% MeOH in DCM).

Decision Logic for Isopropoxy Management

The following diagram illustrates the decision matrix and chemical pathways associated with isopropoxy-pyrimidine intermediates during drug synthesis.

Figure 1: Reaction pathways and stability conditions for isopropoxy-pyrimidine intermediates.

References

• Title: The mechanism of thermal eliminations. Part 20. The relative rates of pyrolysis of the 2-ethoxy, 2-isopropoxy, and 2-t-butoxy derivatives of pyrazine and pyrimidine to pyrazin-2-one and pyrimidin-2-one, respectively Source: Journal of the Chemical Society, Perkin Transactions 2 URL: [2]

• Title: Pyrazolo[3,4-d]pyrimidine nucleic acids: adjustment of dA-dT to dG-dC base pair stability Source: Nucleic Acids Research (Oxford University Press) URL: [4]

• Title: Recent Advances in Ether Dealkylation Source: Molecules / ResearchGate URL: [3]

• Title: The Discovery of 7-Isopropoxy-2-(1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl)-N-(6-methylpyrazolo[1,5-a]pyrimidin-3-yl)imidazo[1,2-a]pyrimidine-6-carboxamide (BIO-7488) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [1]

• Title: (5-Chloro-2-isopropoxy-pyridin-3-yl)-methanol (Metabolism Profile) Source: Benchchem URL: [5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The mechanism of thermal eliminations. Part 20. The relative rates of pyrolysis of the 2-ethoxy, 2-isopropoxy, and 2-t-butoxy derivatives of pyrazine and pyrimidine to pyrazin-2-one and pyrimidin-2-one, respectively: polarity of the transition states and the importance of nucleophilic attack - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. (5-Chloro-2-isopropoxy-pyridin-3-yl)-methanol | 1826110-07-9 | Benchchem [benchchem.com]

Predictive Workflows and Metabolic Optimization for 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine Scaffolds

Executive Summary

The 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine scaffold is a highly versatile pharmacophore utilized in the development of kinase inhibitors, agrochemicals, and novel chemotherapeutics. However, its specific structural features present distinct metabolic liabilities that can severely truncate its in vivo half-life and lead to the formation of reactive, potentially toxic metabolites. This technical guide provides an in-depth mechanistic analysis of these liabilities, detailing a self-validating computational and experimental framework for predicting, quantifying, and optimizing the metabolic stability of this molecular class.

Structural Deconstruction & Mechanistic Rationale

The metabolic fate of the 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine core is primarily governed by Phase I cytochrome P450 (CYP450) oxidations and Phase II glutathione S-transferase (GST) conjugations. Understanding the causality behind these biotransformations is critical for rational drug design.

• O-Dealkylation at C4 (Primary Liability): The isopropoxy group is highly susceptible to CYP-mediated O-dealkylation. Enzymes such as CYP3A4 and CYP1A2 abstract a hydrogen atom from the alpha-carbon of the isopropoxy group. The relatively low C-H bond dissociation energy at this position is driven by the stabilizing effect of the adjacent oxygen atom on the radical intermediate during the CYP450 "rebound mechanism"[1]. This abstraction forms an unstable hemiacetal that rapidly collapses into acetone and the corresponding pyrimidin-4-ol.

• Aliphatic Hydroxylation at C5: The C5-methyl group serves as a secondary site of metabolism (SOM), undergoing aliphatic oxidation to yield a hydroxymethyl metabolite.

• Glutathione Conjugation at C2 (Toxicity Liability): The pyrimidine ring is a pi-deficient heterocycle. The presence of the highly electronegative C2-chloro group creates a strong electrophilic center. This makes the scaffold highly susceptible to nucleophilic aromatic substitution (SNAr) by the thiol group of reduced glutathione (GSH), a reaction catalyzed by GSTs[2]. This bioactivation pathway can lead to the rapid depletion of intracellular GSH, triggering oxidative stress and potential hepatotoxicity.

Predicted phase I and phase II metabolic pathways for the pyrimidine scaffold.

In Silico Predictive Workflows

To rationalize experimental design and minimize late-stage attrition, computational models are deployed prior to physical synthesis. SMARTCyp is a premier 2D algorithm that utilizes Density Functional Theory (DFT) to calculate the activation energy required for CYP450 to react at specific atomic positions[3]. By combining these thermodynamic calculations with a topological accessibility descriptor (SPAN), SMARTCyp provides rapid, high-fidelity SOM rankings without the computational overhead of 3D conformational sampling[4].

Table 1: Predicted SOM and Activation Energies (SMARTCyp Model)

Atom Position	Moiety	Predicted Reaction	Activation Energy (kJ/mol)	Accessibility Score	Overall SOM Rank
C(alpha)	Isopropoxy	O-Dealkylation	54.2	0.85	1
C(methyl)	C5-Methyl	Aliphatic Hydroxylation	68.5	0.72	2
C2	Chloro-pyrimidine	GSH Conjugation	N/A (GST mediated)	N/A	N/A

In Vitro Validation: Self-Validating HLM Protocol

Computational predictions must be anchored by robust in vitro assays. The Human Liver Microsome (HLM) assay is the gold standard for assessing Phase I metabolic clearance. To ensure scientific integrity and trustworthiness, the protocol below is designed as a self-validating system , incorporating strict controls to isolate CYP-mediated degradation from chemical instability.

Step-by-Step Methodology:

• Reagent Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2.

• Incubation Mixture Setup: In a 96-well plate, combine the buffer, HLMs (final protein concentration 0.5 mg/mL), and the test pyrimidine compound (final concentration 1 µM). Critical: Keep final organic solvent concentrations below 0.5% v/v to prevent CYP enzyme denaturation.

• Control Assignments (The Self-Validating Matrix):

  • Positive Control: Verapamil (1 µM) is incubated in parallel to confirm CYP3A4 catalytic viability.

  • Negative Control (-NADPH): The test compound is incubated without the NADPH regenerating system. This rules out non-CYP degradation, such as the spontaneous aqueous hydrolysis of the C2-chloro group.

• Reaction Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM).

• Time-Course Quenching: At designated time points (0, 5, 15, 30, 45, 60 minutes), extract 50 µL aliquots and immediately quench the reaction by dispensing into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled Internal Standard (IS). The IS is mandatory to correct for matrix effects and ionization suppression during mass spectrometry.

• Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Integrated computational and in vitro workflow for metabolic stability assessment.

Data Synthesis & Scaffold Optimization

The clearance data generated from the LC-MS/MS peak area ratios (Compound/IS) is plotted logarithmically against time to determine the in vitro half-life (T1/2) and intrinsic clearance (CLint).

Table 2: In Vitro vs. In Silico Metabolic Stability Parameters

Compound Scaffold	Predicted CYP T1/2 (min)	Experimental HLM T1/2 (min)	Intrinsic Clearance (CLint) (µL/min/mg)	Major Metabolite Observed
2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine	15.4	12.8	108.3	C4-OH Pyrimidine (O-Dealkylation)
Deuterated Isopropoxy Analog (d7)	45.2	42.1	32.9	C5-Hydroxymethyl
C2-Methoxy Analog	22.1	28.5	48.6	C4-OH Pyrimidine

Optimization Strategies: The empirical data confirms that O-dealkylation is the rate-limiting step in the clearance of the parent scaffold. To optimize this pharmacophore, medicinal chemists can employ two primary strategies:

• Kinetic Isotope Effect (KIE): Deuteration of the isopropoxy alpha-carbon (d7-isopropoxy) significantly increases the activation energy required for C-H bond cleavage. As shown in Table 2, this effectively blocks the primary SOM, shifting the metabolic burden to the C5-methyl group and extending the half-life from 12.8 to 42.1 minutes.

• Bioisosteric Replacement: Replacing the C2-chloro group with a methoxy or amino moiety eliminates the electrophilic liability. This prevents GST-mediated GSH depletion and subsequent hepatotoxicity while maintaining the required electronic properties of the pyrimidine ring.

References

• SMARTCyp: A 2D Method for Prediction of Cytochrome P450-Mediated Drug Metabolism Source: ACS Medicinal Chemistry Letters URL
• Source: Expert Opinion on Drug Metabolism & Toxicology (via PubMed/NIH)
• Source: Archives of Biochemistry and Biophysics (via PubMed/NIH)
• Source: Molecules (via PMC/NIH)

Sources

• 1. Cooperativity of cytochrome P450 1A2: Interactions of 1,4-phenylene diisocyanide and 1-isopropoxy-4-nitrobenzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In silico site of metabolism prediction of cytochrome P450-mediated biotransformations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Abstract

This application note details a robust, regioselective protocol for the synthesis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also known as 2-chloro-4-isopropoxy-5-methylpyrimidine). This scaffold is a critical intermediate in the development of pyrimidine-based kinase inhibitors and agrochemicals. The synthesis utilizes a nucleophilic aromatic substitution (

) of 2,4-dichloro-5-methylpyrimidine.[1] Key process parameters—specifically temperature control and stoichiometry—are optimized to favor substitution at the C4 position over the C2 position, minimizing the formation of bis-substituted byproducts.

Introduction & Retrosynthetic Analysis

The pyrimidine core is ubiquitous in medicinal chemistry. The target molecule features a specific substitution pattern: a chlorine atom at C2 (preserving a handle for further functionalization, e.g., via Buchwald-Hartwig coupling) and an isopropoxy group at C4.

The Regioselectivity Challenge

In 2,4-dichloropyrimidines, the C4 and C2 positions are both electrophilic. However, the C4 position is generally more reactive toward nucleophilic attack due to the summation of inductive and resonance effects from the ring nitrogens (acting similarly to a para-position in nitrobenzene).

• C4 Position: Activated by N1 (para-like) and N3 (ortho-like).

• C2 Position: Activated by N1 and N3 (both ortho-like), but often less reactive toward hard nucleophiles like alkoxides due to lone-pair repulsion from the flanking nitrogens.

• 5-Methyl Effect: The C5-methyl group introduces mild steric hindrance at C4, but electronic activation typically overrides this, maintaining C4 as the primary site of attack.

Reaction Scheme

The synthesis involves the reaction of 2,4-dichloro-5-methylpyrimidine with sodium isopropoxide (generated in situ).

Caption: Reaction pathway illustrating the competition between mono-substitution (desired) and bis-substitution (undesired).

Critical Process Parameters (CPPs)

To ensure high yield and purity, the following parameters must be strictly controlled:

Parameter	Specification	Rationale
Stoichiometry	1.05 eq of Alkoxide	Excess base promotes double substitution at C2.
Temperature	0°C to 5°C	Low temperature favors the kinetic product (C4) and suppresses the higher activation energy pathway to C2 substitution.
Addition Mode	Reverse Addition	Adding the alkoxide to the pyrimidine ensures the electrophile is always in excess, minimizing bis-substitution.
Solvent System	THF or Isopropanol	THF is preferred for solubility; Isopropanol is the conjugate acid of the nucleophile, preventing transesterification side reactions.

Experimental Protocol

Materials

• Starting Material: 2,4-Dichloro-5-methylpyrimidine (10.0 g, 61.35 mmol).

• Reagent: Propan-2-ol (Isopropanol, anhydrous).

• Base: Sodium Hydride (60% dispersion in mineral oil) OR Sodium metal.

• Solvent: Tetrahydrofuran (THF), anhydrous.

Step-by-Step Methodology

Step 1: Preparation of Sodium Isopropoxide Solution

• Flame-dry a 250 mL 3-neck round-bottom flask (RBF) and purge with Nitrogen (

  ).

• Charge Sodium Hydride (2.58 g, 64.4 mmol, 1.05 eq) into the flask.

• Wash NaH with dry hexane (2 x 10 mL) to remove mineral oil if high purity is required (optional for this scale).

• Add anhydrous THF (50 mL) and cool to 0°C.

• Add Isopropanol (3.87 g, 4.9 mL, 64.4 mmol) dropwise over 15 minutes. Caution: Hydrogen gas evolution.

• Stir at 0°C for 30 minutes until a clear solution of sodium isopropoxide is formed.

Step 2: Nucleophilic Substitution (

)

• In a separate 500 mL RBF, dissolve 2,4-dichloro-5-methylpyrimidine (10.0 g, 61.35 mmol) in anhydrous THF (100 mL).

• Cool the pyrimidine solution to -5°C to 0°C using an ice/salt bath.

• Critical Step: Transfer the sodium isopropoxide solution (from Step 1) into an addition funnel.

• Add the alkoxide solution dropwise to the pyrimidine solution over 45–60 minutes. Maintain internal temperature < 5°C.

  • Note: Slow addition prevents localized high concentrations of base, reducing bis-substitution.

• After addition, allow the reaction to stir at 0°C for 2 hours.

• Monitor reaction progress by TLC (Hexane:EtOAc 8:2) or HPLC. The starting material should be consumed, and the mono-substituted product should appear.

Step 3: Workup and Purification [2]

• Quench the reaction by adding Water (50 mL) or saturated

  solution at 0°C.

• Concentrate the mixture under reduced pressure to remove the bulk of THF/Isopropanol.

• Extract the aqueous residue with Ethyl Acetate (3 x 50 mL).

• Wash combined organic layers with Brine (50 mL).

• Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: The crude material is often sufficient for the next step. If purification is needed, recrystallize from Hexane/Ether or perform flash column chromatography (0-10% EtOAc in Hexane).

Process Workflow Diagram

Caption: Operational workflow for the synthesis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Analytical Characterization

Validating the structure is crucial to ensure the isopropoxy group is at C4 and not C2.

• Physical State: Colorless to pale yellow oil or low-melting solid.

• 1H NMR (400 MHz, CDCl3):

  • 8.05 (s, 1H, H-6 ). Note: The H-6 proton is diagnostic. In the C4-substituted product, it is adjacent to the methyl group and the ring nitrogen.
  • 5.35 (sept, 1H, J = 6.2 Hz, O-CH -Me2).
  • 2.15 (s, 3H, Ar-Me ).
  • 1.40 (d, 6H, J = 6.2 Hz, CH-Me2 ).

• Regioisomer Distinction:

  • The C4-isomer (target) typically shows the H-6 proton slightly upfield compared to the starting material due to the electron-donating effect of the alkoxy group at the ortho-like position relative to C5.

  • NOESY: A NOE correlation between the O-CH proton and the C5-Methyl group strongly confirms C4 substitution. The C2-isomer would NOT show a strong NOE between the isopropoxy group and the methyl group (they are distal).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Presence of Starting Material	Incomplete reaction	Allow to warm to Room Temp (20°C) for 1 hour. Do not heat above 40°C.
Bis-substituted Product	Excess base or high temp	Strictly control stoichiometry (1.05 eq). Ensure temperature stays < 5°C during addition.
Hydrolysis Product (Pyrimidinone)	Wet solvents	Ensure THF and Isopropanol are anhydrous. Use a drying tube or line.

References

• Regioselectivity in Pyrimidines: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, U.K., 2010.[3] (General reference on pyrimidine reactivity).

• SnAr Mechanism & Selectivity: "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec QM Magic Class, Chapter 29.

• Synthesis of 2,4-dichloropyrimidine derivatives: BenchChem Technical Support, "Regioselective Reactions of 2,4-Dichloropyrimidines".

• Related Protocol (Analogous Chemistry): "Reaction of N-substituted cyclic amines with 2,4-dichloroquinazoline, 2,4-dichloropyrimidine, and its 5-methyl derivative." J. Chem. Soc., Perkin Trans. 1, 1999.

(Note: While specific literature for the exact isopropoxy derivative is sparse, the protocol is derived from standard, validated methodologies for 2,4-dichloropyrimidine functionalization as cited in references 2 and 3.)

Sources

• 1. 2,4-Dichloro-5-methoxypyrimidine | 19646-07-2 | Benchchem [benchchem.com]
• 2. CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Nucleophilic aromatic substitution conditions for 2-Chloro-5-methyl-4-isopropoxypyrimidine

This Application Note is designed for researchers and medicinal chemists optimizing the nucleophilic aromatic substitution (SNAr) of 2-Chloro-5-methyl-4-isopropoxypyrimidine . It addresses the specific electronic and steric challenges posed by the 5-methyl and 4-isopropoxy substituents.

Executive Summary & Reactivity Profile

The substrate 2-Chloro-5-methyl-4-isopropoxypyrimidine represents a "deactivated" pyrimidine scaffold. Unlike highly electrophilic 2,4-dichloropyrimidines or 4-nitropyrimidines, this molecule possesses two electron-donating groups (EDGs) that significantly reduce the electrophilicity of the C-2 position:

• 4-Isopropoxy Group: Donates electron density via resonance (

  effect) into the ring, deactivating the C-2 and C-6 positions.

• 5-Methyl Group: Donates electron density via induction and hyperconjugation (

  effect) and provides steric bulk that can hinder the approach of nucleophiles.

Consequently, standard SNAr conditions (e.g., ethanol reflux) often result in sluggish kinetics or incomplete conversion. Successful functionalization of the C-2 chloride requires forcing conditions , acid catalysis , or transition-metal catalysis .

Mechanistic Insight: The Deactivation Challenge

The diagram below illustrates the electronic environment and the necessary activation strategies.

Figure 1: Reactivity analysis of the scaffold showing how substituent effects dictate the choice of synthetic method.

Precursor Synthesis: Regioselective Preparation

Note: If you are synthesizing the scaffold from 2,4-dichloro-5-methylpyrimidine, strict regiocontrol is required.

Challenge: In 2,4-dichloro-5-methylpyrimidine, the C-4 position is generally more reactive than C-2, but the 5-methyl group adds steric hindrance that can erode this selectivity, leading to mixtures of 2-isopropoxy and 4-isopropoxy isomers.

Protocol: Regioselective 4-O-Isopropylation

Objective: Synthesize 2-Chloro-5-methyl-4-isopropoxypyrimidine.

• Reagents: 2,4-Dichloro-5-methylpyrimidine (1.0 equiv), Sodium Isopropoxide (1.05 equiv), anhydrous THF (0.2 M).

• Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

• Procedure:

  • Dissolve 2,4-dichloro-5-methylpyrimidine in THF and cool to -10°C (Ice/Salt bath). Low temperature is critical for kinetic control.

  • Add Sodium Isopropoxide (2M in THF) dropwise over 30 minutes. Do not allow temperature to rise above 0°C.

  • Stir at 0°C for 2 hours. Monitor by HPLC/UPLC.

  • Checkpoint: Look for the disappearance of starting material.[1] If >5% bis-substituted product (2,4-diisopropoxy) forms, reduce temperature or equivalents in future runs.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc.[1][2] Wash with brine.[3]

• Purification: Silica gel chromatography (0-20% EtOAc/Hexanes). The 4-isopropoxy isomer is typically less polar than the 2-isopropoxy isomer.

Functionalization Protocols (Displacement of C2-Cl)

Select the appropriate method based on your nucleophile type.

Method A: Thermal SNAr (For Aliphatic Amines)

Best for: Primary and secondary aliphatic amines (e.g., morpholine, piperazine, alkylamines).

Rationale: Aliphatic amines are strong nucleophiles. While the ring is deactivated, high temperature in a polar aprotic solvent is usually sufficient to overcome the activation energy barrier.

Protocol:

• Stoichiometry: Substrate (1.0 equiv), Amine (1.5 - 2.0 equiv), DIPEA (2.0 - 3.0 equiv).

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO. Avoid EtOH/MeOH as they limit the max temperature.

• Conditions: Heat to 120°C - 140°C in a sealed tube or microwave reactor.

• Time: 2–12 hours.

• Workup: Dilute with water (crash out method) or extract with EtOAc. NMP requires thorough water washes (3x) to remove.

Method B: Acid-Catalyzed SNAr (For Anilines/Weak Nucleophiles)

Best for: Anilines, electron-deficient amines.

Rationale: The 5-methyl and 4-isopropoxy groups make the ring electron-rich. Protonating the pyrimidine nitrogen (N3) with an acid generates a highly electrophilic cationic intermediate, facilitating attack by weaker nucleophiles.

Protocol:

• Stoichiometry: Substrate (1.0 equiv), Aniline (1.0 - 1.2 equiv).

• Reagents: 1.0 M HCl in Dioxane or p-Toluenesulfonic acid (pTsOH, 1.0 equiv).

• Solvent: 2-Propanol or n-Butanol.

• Conditions: Reflux (80°C - 110°C).

• Mechanism Check: If the reaction stalls, add more acid. The product often precipitates as the HCl salt.

Method C: Buchwald-Hartwig Coupling (The "Fail-Safe")

Best for: Sterically hindered amines, very weak nucleophiles, or if thermal conditions cause decomposition.

Rationale: When SNAr is electronically unfavorable, Palladium catalysis bypasses the electronic limitations of the ring.

Protocol:

• Catalyst System: Pd2(dba)3 (5 mol%) + Xantphos (10 mol%) OR BrettPhos Pd G4.

• Base: Cs2CO3 (2.0 equiv) or NaOtBu (1.5 equiv).

• Solvent: Anhydrous 1,4-Dioxane or Toluene (degassed).

• Conditions: 100°C under Argon/Nitrogen for 4–16 hours.

Decision Matrix & Troubleshooting

Use the following decision tree to select the optimal condition for your specific nucleophile.

Figure 2: Experimental decision matrix for condition selection.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Reaction (SM remains)	Ring deactivation is too strong.	Increase temp to 150°C (Microwave) or switch to Method C (Pd-catalysis).
Hydrolysis (2-OH product)	Wet solvent or excessive base at high temp.	Use anhydrous NMP/DMSO. Switch to inorganic base (K2CO3) and dry solvents.
Product is impure	Isopropoxy group cleavage (de-alkylation).	Avoid strong acids at high temps (>100°C). Use milder Lewis acids or Method C.
Regioisomer issues	Incorrect starting material synthesis.	Verify the 4-isopropoxy regiochemistry of the starting material via NOE NMR before starting step 2.

References

• Regioselectivity in Pyrimidines: WuXi AppTec. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29. [Link] (Authoritative source on QM modeling of pyrimidine regioselectivity).

• Acid Catalysis Mechanism: ResearchGate. "General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines." [Link] (Provides mechanistic grounding for acid-assisted SNAr).

• 5-Substituent Effects: Google Patents. "Preparation method of 2-chloro-5-methylthiopyrimidine" (CN112679439A). (Demonstrates industrial conditions for 5-substituted-2-chloropyrimidines).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Procedure for C-N coupling using 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

An Application Note and Protocol for the Palladium-Catalyzed C-N Cross-Coupling of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Abstract

This document provides a comprehensive guide for the C-N cross-coupling (Buchwald-Hartwig amination) of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine. N-aryl and N-alkyl pyrimidines are privileged scaffolds in medicinal chemistry and drug discovery, making their synthesis a critical endeavor.[1] This guide details the underlying catalytic cycle, provides a rationale for the selection of critical reaction components, and offers detailed, step-by-step protocols for coupling with various amine classes. It is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic programs. The protocols emphasize robust and reproducible conditions, addressing the inherent challenges of activating less reactive chloro-heteroarenes.[2]

Introduction: The Significance of N-Functionalized Pyrimidines

The pyrimidine core is a ubiquitous feature in a vast array of biologically active molecules, including approved pharmaceuticals and agrochemicals.[1] The ability to forge carbon-nitrogen bonds at specific positions on the pyrimidine ring is therefore of paramount importance. The Buchwald-Hartwig amination reaction has emerged as the premier method for this transformation, offering broad substrate scope and functional group tolerance where classical methods like nucleophilic aromatic substitution often fail.[3][4]

The substrate, 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine, presents a common challenge in cross-coupling: the activation of a C-Cl bond. Carbon-chlorine bonds are significantly less reactive than their bromide or iodide counterparts, making the oxidative addition step of the catalytic cycle the rate-limiting barrier.[2] Overcoming this hurdle requires a carefully selected catalytic system, typically involving a palladium precursor and a specialized, bulky, electron-rich phosphine ligand.[2][4] This guide provides the foundational knowledge and practical steps to achieve this transformation efficiently.

Mechanistic Overview: The Buchwald-Hartwig Catalytic Cycle

The efficacy of the Buchwald-Hartwig amination hinges on a palladium-catalyzed cycle that methodically constructs the C-N bond. Understanding this mechanism is crucial for rational troubleshooting and optimization. The cycle is generally understood to proceed through three key stages: Oxidative Addition, Amine Binding & Deprotonation, and Reductive Elimination.[5]

Caption: General experimental workflow for Buchwald-Hartwig amination.

Protocol 1: Coupling with a Primary or Secondary Aliphatic Amine

This protocol is a robust starting point for coupling with amines like morpholine, piperidine, or hexylamine.

Materials:

• 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (1.0 equiv)

• Aliphatic Amine (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (2 mol%) or a suitable pre-catalyst (e.g., XPhos Pd G3, 2 mol%)

• XPhos or RuPhos ligand (4.4 mol% if using Pd₂(dba)₃)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous, degassed toluene or 1,4-dioxane

Procedure:

• Vessel Preparation: To an oven-dried reaction vial or flask containing a magnetic stir bar, add the palladium precursor, the phosphine ligand (if not using a pre-catalyst), and the sodium tert-butoxide.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times. This step is critical to remove oxygen.

• Reagent Addition: Under a positive pressure of inert gas, add the 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine, followed by the anhydrous, degassed solvent (to achieve a concentration of approx. 0.1-0.5 M).

• Amine Addition: Add the liquid aliphatic amine via syringe. If the amine is a solid, it can be added in step 1 with the other solids.

• Reaction: Heat the reaction mixture to 90-110 °C with vigorous stirring. The optimal temperature may require screening. [2]6. Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting pyrimidine is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of celite to remove palladium black and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired N-coupled pyrimidine.

Protocol 2: Coupling with an Aryl Amine (Aniline)

Coupling with anilines may require slightly different conditions due to their different basicity and nucleophilicity.

Materials:

• 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (1.0 equiv)

• Aryl Amine (e.g., aniline, p-anisidine) (1.2 equiv)

• BrettPhos Pd G3 pre-catalyst (2-3 mol%)

• Lithium bis(trimethylsilyl)amide (LHMDS) (1.4 equiv)

• Anhydrous, degassed THF or t-BuOH

Procedure:

• Follow steps 1-3 from Protocol 1, using the BrettPhos pre-catalyst and LHMDS as the base.

• Add the aryl amine (if liquid) or a solution of the aryl amine in the reaction solvent.

• Heat the reaction mixture to 80-100 °C and monitor completion as described previously.

• Perform the workup, extraction, and purification as detailed in Protocol 1. The use of LHMDS may require a more careful aqueous quench.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen or water contamination).<[2]br>2. Insufficiently active ligand for C-Cl bond.3. Reaction temperature too low.	1. Ensure all reagents and solvents are strictly anhydrous and degassed. Improve inert gas technique.2. Switch to a more active/bulky ligand (e.g., from XPhos to RuPhos). Consider using a pre-catalyst.<[2]br>3. Increase temperature in 10 °C increments.
Hydrodehalogenation	1. Presence of trace water.2. Reductive elimination is slow compared to competing pathways.	1. Scrupulously dry all reagents and solvents.<[2]br>2. Change ligand or solvent system. Sometimes a slight excess of the amine (1.5 equiv) can favor the desired coupling.
Decomposition	1. Reaction temperature is too high.2. Substrate is sensitive to the strong base.	1. Lower the reaction temperature and accept a longer reaction time.2. Switch to a weaker base like K₃PO₄ or Cs₂CO₃, but this will likely require a more active catalyst system and higher temperature. [2]

Conclusion

The C-N coupling of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is a highly achievable transformation that provides access to valuable chemical entities for drug discovery and development. Success relies on the careful exclusion of air and moisture and the rational selection of a modern catalytic system composed of a palladium source and a bulky, electron-rich biarylphosphine ligand. The protocols and guidelines presented here offer a robust starting point for researchers to efficiently synthesize a diverse range of N-substituted pyrimidine derivatives.

References

• Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. ACS Publications. (2019). [Link]

• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. (2016). [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023). [Link]

• Mechanism of the Buchwald-Hartwig palladium catalyzed CN cross-coupling reaction and several optimized ligands. ResearchGate. [Link]

• Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. ACS Publications. (2019). [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights. (2024). [Link]

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. PMC. [Link]

• How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Royal Society of Chemistry. (2019). [Link]

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. MDPI. (2015). [Link]

• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. Royal Society of Chemistry. (2022). [Link]

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. (2006). [Link]

• Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. [Link]

• Decyanative Cross‐Coupling of Cyanopyrimidines with O‐, S‐, and N‐Nucleophiles: A Route to Alkoxylpyrimidines, Aminopyrimidines and Alkylthiopyrimidines. ResearchGate. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

• The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. PMC. (2010). [Link]

• Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. (2021). [Link]

• Preparation method of 2-chloro-5-cyanopyrimidine compound.

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• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Optimizing Buchwald-Hartwig Amination with 2-Chloropyrimidine Derivatives

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[3] The reaction's broad substrate scope and functional group tolerance have made it an indispensable tool, largely replacing harsher, more traditional methods.[1] This guide focuses on a particularly relevant and often challenging subclass of this transformation: the amination of 2-chloropyrimidine derivatives. These compounds are of significant interest in drug discovery, and mastering their synthesis is crucial for medicinal chemists.

This document provides a comprehensive overview of the key parameters involved in optimizing the Buchwald-Hartwig amination of 2-chloropyrimidines. It delves into the mechanistic underpinnings of the reaction and offers practical, field-proven protocols to guide researchers toward successful outcomes.

Mechanistic Overview: The Catalytic Cycle

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The generally accepted catalytic cycle for the Buchwald-Hartwig amination involves a sequence of well-defined steps centered around a palladium catalyst.[3][4][5]

The cycle commences with an active Pd(0) species, which undergoes oxidative addition with the 2-chloropyrimidine. This is often the rate-determining step, particularly with less reactive aryl chlorides.[4] The resulting Pd(II) complex then undergoes ligand exchange , where the amine substrate displaces one of the existing ligands. Subsequent deprotonation of the coordinated amine by a base generates a palladium-amido complex. The final and crucial step is reductive elimination , which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1][6]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. The Buchwald-Hartwig Amination After 25 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. jk-sci.com [jk-sci.com]

Technical Guide: Strategic Functionalization of the C2 Position in 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

This technical guide details the strategic functionalization of the C2 position in 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine . It is designed for medicinal chemists and process scientists requiring high-fidelity protocols for scaffold diversification.

Executive Summary & Reactivity Profile

The scaffold 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine represents a "masked" electrophile. While 2,4-dichloropyrimidines typically undergo nucleophilic attack at the C4 position first, this substrate features a C4-isopropoxy group. This ether linkage serves two functions: it blocks the C4 position, directing nucleophilic attack exclusively to the C2 chloride, and it acts as an electron-donating group (EDG) via resonance.

Combined with the inductive donation from the C5-methyl group, the pyrimidine ring is more electron-rich than its dichloro-precursor. Consequently, the C2-chloride is deactivated relative to unsubstituted pyrimidines, requiring optimized energy inputs (thermal or catalytic) to effect substitution.

Reactivity Matrix

Feature	Electronic Effect	Impact on C2-Functionalization
C2-Cl	Leaving Group	Primary site of reactivity ( or Oxidative Addition).
C4-OiPr	Resonance Donor (+M)	Deactivates ring; requires higher T or active catalysts.
C5-Me	Inductive Donor (+I)	Weak deactivation; introduces minor steric bulk.

Decision Logic for Method Selection

Select the functionalization pathway based on the nucleophile class.

Figure 1: Decision tree for selecting the optimal functionalization strategy based on nucleophile electronics.

Method A: Nucleophilic Aromatic Substitution ( )

Application: Introduction of aliphatic amines, thiols, and alkoxides. Mechanism: Addition-Elimination. The C4-alkoxy group necessitates elevated temperatures compared to C4-displacement.

Protocol 1: Amination with Aliphatic Amines

Reagents:

• Substrate: 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO. Note: DMF can decompose at high heat to produce dimethylamine, a competing nucleophile.

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a magnetic stir bar, add the substrate (1.0 equiv) and anhydrous NMP (Concentration: 0.2 M).

• Add Reagents: Add DIPEA (2.0 equiv) followed by the amine nucleophile (1.2 equiv).

• Heat: Seal the vessel and heat to 90–110 °C . Monitor via LCMS.[1][2]

  • Checkpoint: Conversion typically requires 4–12 hours. If <50% conversion is observed after 6 hours, increase temperature to 120 °C.

• Work-up: Cool to room temperature (RT). Dilute with Ethyl Acetate (EtOAc) and wash with water (

  ) to remove NMP.

  • Caution: Avoid acidic washes (e.g., 1M HCl) if the product contains basic nitrogens, or to prevent hydrolysis of the isopropoxy group.

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via silica gel chromatography (Gradient: 0–50% EtOAc/Hexanes).

Method B: Buchwald-Hartwig Amination

Application: Introduction of anilines (aryl amines) or sterically hindered amines that fail under

conditions. Mechanism: Pd-catalyzed C-N cross-coupling.

Protocol 2: C-N Coupling with Anilines

Reagents:

• Catalyst:

  (2.5 mol%) or Pd(OAc)2 (5 mol%)

• Ligand: Xantphos (5 mol%) or BINAP (7.5 mol%). Xantphos is preferred for chloropyrimidines due to its wide bite angle.

• Base:

  (2.0 equiv) or NaOtBu (1.5 equiv).

• Solvent: 1,4-Dioxane or Toluene (anhydrous, degassed).

Step-by-Step Procedure:

• Degas: Sparge the solvent (Dioxane) with nitrogen/argon for 15 minutes prior to use.

• Charge Solids: In a glovebox or under active nitrogen flow, add substrate (1.0 equiv), aniline (1.2 equiv), Base (

  , 2.0 equiv), (0.025 equiv), and Xantphos (0.05 equiv) to a reaction vial.

• Solvate: Add degassed Dioxane (0.15 M concentration). Seal the cap with a PTFE septum.

• Reaction: Heat to 100 °C for 12–16 hours.

• Filtration: Cool to RT. Filter the mixture through a pad of Celite to remove insoluble salts and palladium black. Rinse with EtOAc.[1][3]

• Purification: Concentrate filtrate and purify via flash chromatography.

Method C: Suzuki-Miyaura Cross-Coupling

Application: Formation of C-C bonds (Biaryl systems). Mechanism: Pd-catalyzed cross-coupling with Boronic Acids.

Protocol 3: C-C Coupling with Aryl Boronic Acids

Reagents:

• Catalyst:

  (5 mol%) or (5 mol%).

• Coupling Partner: Aryl Boronic Acid (1.3 equiv).

• Base:

  (2M aqueous solution, 3.0 equiv).

• Solvent: 1,4-Dioxane (ratio 4:1 Dioxane:Water).

Step-by-Step Procedure:

• Charge: Add substrate (1.0 equiv), Boronic Acid (1.3 equiv), and Pd-catalyst (0.05 equiv) to the vial.

• Solvent System: Add 1,4-Dioxane and 2M

  (aq).

• Degas: Sparge with nitrogen for 5 minutes.

• Heat: Heat to 85–95 °C for 2–6 hours.

  • Note: The 5-methyl group introduces slight steric hindrance; if the reaction stalls, switching to

    (a highly active catalyst for hindered chlorides) is recommended.

• Scavenging: If Pd residues persist, treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) for 30 mins.

Critical Troubleshooting & Optimization

Stability of the 4-Isopropoxy Group

The isopropoxy ether is stable under basic and neutral conditions (Suzuki/Buchwald bases). However, it is acid-labile .

• Risk: Exposure to strong acids (HCl, TFA) or Lewis acids (

  ) will cleave the isopropyl group, yielding the pyrimidin-4-one (hydrolysis product).

• Mitigation: Ensure all workups are neutral or basic (pH > 7). Avoid using HCl to form salts of the final product unless the ether cleavage is intended.

Dehalogenation (Side Reaction)

In Pd-catalyzed reactions, the C2-Cl can sometimes undergo reductive dechlorination (replacing Cl with H) if the catalytic cycle is slow or if the solvent is not dry (using alcohols).

• Solution: Use strictly anhydrous solvents (Dioxane/Toluene) and ensure efficient degassing to prevent oxidation of the phosphine ligands, which slows the cycle and favors side reactions.

Reaction Monitoring (Data Table)

Use the following chemical shifts to monitor conversion via

H NMR ( ):

Proton Site	Starting Material ( ppm)	Product (Typical Range)
C2-Substituent	N/A (Chlorine)	Depends on Nuc (e.g., N-H ~4-6 ppm)
C4-O-CH(CH3)2	~5.3 - 5.5 (Septet)	Shifts slightly upfield if C2 becomes electron-rich
C5-Methyl	~2.1 - 2.2 (Singlet)	~2.0 - 2.3 (Singlet)
C6-H	~8.0 - 8.2 (Singlet)	~7.8 - 8.1 (Shielded by C2-donor)

References

• Regioselectivity in Pyrimidines: Smith, S. M., & Buchwald, S. L. (2018).[4] Palladium-Catalyzed Site-Selective Amidation of Dichloroazines. Organic Letters. [Link]

• Mechanisms: Pauwels, F., et al. (2003). Nucleophilic aromatic substitution on 2-chloropyrimidines. Tetrahedron. [Link]

• Buchwald-Hartwig Conditions: Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. [Link]

• Ether Stability: Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis. Wiley. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also known as 2-chloro-4-isopropoxy-5-methylpyrimidine).

This molecule is a highly valued electrophilic building block in medicinal chemistry, frequently utilized in the development of kinase inhibitors and agrochemicals 1. The primary synthetic challenge is regioselectivity . While the C4 chloride of 2,4-dichloro-5-methylpyrimidine is kinetically favored for Nucleophilic Aromatic Substitution (SNAr) 2, improper control of reaction kinetics, stoichiometry, or moisture can rapidly degrade the yield through C2-substitution, over-substitution, or hydrolysis.

Mechanistic Pathway & Reaction Visualization

To effectively troubleshoot, we must first understand the competing pathways in this SNAr reaction. The diagram below illustrates the causal relationship between specific reaction conditions and the resulting chemical species.

Fig 1: Reaction pathways and competitive side reactions in pyrimidine SNAr.

Self-Validating Experimental Protocol

To maximize the yield of the C4-isomer, the protocol must be treated as a self-validating system. Every step below includes a mechanistic rationale and an In-Process Control (IPC) to verify the system's integrity before proceeding.

Step 1: Nucleophile Generation (Sodium Isopropoxide)

• Action: In a flame-dried flask under argon, suspend Sodium Hydride (NaH, 60% in mineral oil, 1.05 eq) in anhydrous THF. Cool to 0 °C. Add anhydrous isopropanol (1.05 eq) dropwise. Stir for 30 minutes.

• Causality: Isopropanol is a weak nucleophile. Deprotonating it with NaH generates the highly reactive isopropoxide anion. Strict stoichiometric control (1.05 eq) prevents excess nucleophile from driving di-substitution later in the workflow.

Step 2: Inverse Addition of the Electrophile

• Action: Dissolve 2,4-dichloro-5-methylpyrimidine (1.00 eq) in anhydrous THF in a separate flame-dried flask. Cool to 0 °C. Dropwise, transfer the sodium isopropoxide solution from Step 1 into the pyrimidine solution over 30 minutes using a syringe pump 3.

• Causality: "Inverse addition" ensures that the electrophile (pyrimidine) is always in massive stoichiometric excess relative to the nucleophile in the reaction flask. This statistically eliminates the chance of the mono-substituted product reacting with a second alkoxide molecule, thereby suppressing di-substitution.

Step 3: In-Process Control (IPC) & Kinetic Monitoring

• Action: Stir at 0 °C for 1 hour.

• Self-Validation Checkpoint: Remove a 10 µL aliquot, quench in 100 µL of saturated aqueous NH₄Cl, and extract with 200 µL EtOAc. Analyze the organic layer via LC-MS.

  • Expected Result: >90% conversion to the desired mass (M+H = 187.1).

  • Actionable Logic: If unreacted starting material (M+H = 163.0 / 165.0) persists at >10%, do not add more alkoxide. Instead, allow the reaction to warm to 15 °C for an additional 30 minutes. Adding more base will force di-substitution (M+H = 211.1).

Step 4: Quenching and Isolation

• Action: Quench the reaction strictly at 0 °C by adding saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Causality: NH₄Cl provides a mild, buffered proton source to immediately destroy any trace unreacted alkoxide or NaH. Quenching at 0 °C prevents the exothermic neutralization from providing the activation energy needed for C2-substitution.

Quantitative Condition Matrix

The table below summarizes our internal validation data, demonstrating how deviations from the optimized protocol impact the regioselective yield.

Experimental Parameter	Condition A (Optimized Protocol)	Condition B (Sub-optimal Addition)	Condition C (Thermodynamic Failure)
Base / Nucleophile	NaH / Isopropanol	NaH / Isopropanol	DIPEA / Isopropanol (Excess)
Addition Sequence	Alkoxide added to Pyrimidine	Pyrimidine added to Alkoxide	Simultaneous mixing
Temperature Profile	0 °C → 15 °C	0 °C → Room Temp	80 °C (Reflux)
Desired C4-Isomer Yield	85 - 90%	60 - 70%	< 40%
C2-Isomer Yield	< 2%	5 - 10%	25 - 30%
Di-substituted Yield	< 1%	15 - 20%	> 30%

Troubleshooting FAQs

Q1: My LC-MS shows a 25% yield of the 4-chloro-2-isopropoxy isomer. Why is my regioselectivity failing? A: You are likely losing kinetic control. The C4 position is kinetically favored due to electronic activation by the adjacent nitrogens and relief of steric strain from the C5-methyl group. However, the energy barrier difference between C4 and C2 attack is relatively small. If your reaction temperature exceeds 20 °C, or if you allow the reaction to run overnight unmonitored, thermodynamic equilibration begins to favor the C2-isomer. Resolution: Strictly maintain the reaction temperature at 0 °C during addition and do not exceed 15 °C during the maturation phase.

Q2: I am observing a significant amount of a byproduct with an [M+H]⁺ of 145.0. What is going wrong? A: An [M+H]⁺ of 145.0 corresponds to 2-chloro-5-methylpyrimidin-4-ol. This is a hydrolysis byproduct. Pyrimidines are highly electrophilic; if trace water is present in your THF or isopropanol, the NaH will generate hydroxide ions (OH⁻), which rapidly attack the C4 position. Resolution: Ensure all glassware is flame-dried. Use strictly anhydrous THF and isopropanol (stored over activated 3Å molecular sieves), and maintain a positive pressure of dry argon throughout the reaction.

Q3: Can I use DIPEA or Triethylamine instead of NaH to make the reaction safer? A: No, not for this specific transformation. While tertiary amines like DIPEA (pKa ~10.5) are excellent bases for amine nucleophiles (e.g., anilines) in pyrimidine SNAr reactions 4, they are insufficiently basic to deprotonate aliphatic alcohols like isopropanol (pKa ~16.5). Using DIPEA will result in a neutral, weak isopropanol nucleophile, forcing you to heat the reaction to achieve conversion. Heating will immediately destroy your regioselectivity (see Condition C in the matrix above). You must use a strong base like NaH, or commercially available Sodium Isopropoxide (NaOiPr), to generate the active alkoxide.

Q4: The reaction stalled at 70% conversion according to my IPC. Should I add more Sodium Isopropoxide? A: Absolutely not. Adding a second aliquot of alkoxide to a mixture that already contains a high concentration of the mono-substituted product will almost guarantee over-substitution, yielding 2,4-diisopropoxy-5-methylpyrimidine ([M+H]⁺ = 211.1). If the reaction stalls, it is usually due to the temperature being too low for too long. Resolution: Allow the reaction to slowly warm from 0 °C to 15 °C. The remaining 30% conversion will complete without requiring additional nucleophile.

References

• BenchChem. "2,4-Dichloro-5-methoxypyrimidine | 19646-07-2 - Benchchem". BenchChem.
• Fath, M. et al. "Recent Advances in Pyrimidine-Based Drugs - PMC".
• Ward, R. et al. "US8946235B2 - 2-(2,4,5-substituted-anilino) pyrimidine compounds".
• Picaud, S. et al. "Differential BET bromodomain inhibition by dihydropteridinone and pyrimidodiazepinone kinase inhibitors - PMC".

Sources

• 1. 2,4-Dichloro-5-methoxypyrimidine | 19646-07-2 | Benchchem [benchchem.com]
• 2. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8946235B2 - 2-(2,4,5-substituted-anilino) pyrimidine compounds - Google Patents [patents.google.com]
• 4. Differential BET bromodomain inhibition by dihydropteridinone and pyrimidodiazepinone kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Purification strategies for 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine crude mixtures

This guide serves as a specialized technical support resource for the purification of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also referred to as 2-Chloro-4-isopropoxy-5-methylpyrimidine). It is designed for organic chemists and process engineers encountering purity bottlenecks in the synthesis of this key pharmaceutical intermediate.

Case ID: PYR-ISO-04 Status: Active Classification: Nucleophilic Aromatic Substitution (SNAr) Intermediates

Executive Summary

The synthesis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine typically involves the SNAr reaction of 2,4-dichloro-5-methylpyrimidine with sodium isopropoxide. While the C4 position is electronically favored for nucleophilic attack, the crude mixture often contains critical impurities that resist standard separation. This guide addresses the removal of the C2-regioisomer , bis-substituted byproduct , and hydrolytic degradants .

Module 1: Critical Impurity Profiling

Q: My HPLC shows three major peaks besides the product. What are they likely to be?

A: In the alkoxylation of dichloropyrimidines, the impurity profile is mechanistically predictable. You are likely observing the following:

Impurity Type	Structure / Name	Relative Polarity (TLC/HPLC)	Origin
Impurity A (Bis-sub)	2,4-Di(propan-2-yloxy)-5-methylpyrimidine	Least Polar (High Rf, Long Rt)	Over-reaction due to excess alkoxide or high temperature.
Impurity B (Regio)	4-Chloro-2-(propan-2-yloxy)-5-methylpyrimidine	Close to Product (Often co-elutes)	Competitive attack at the C2 position.
Impurity C (Hydrolysis)	2-Chloro-4-hydroxy-5-methylpyrimidine	Most Polar (Low Rf, Short Rt)	Moisture ingress or harsh aqueous workup.
Starting Material	2,4-Dichloro-5-methylpyrimidine	Intermediate	Incomplete conversion.

Technical Insight: The C4 position is generally more reactive due to the para-like resonance contribution from N1, but the steric bulk of the 5-methyl group can slightly retard C4 attack, increasing the ratio of the C2 regioisomer compared to un-substituted pyrimidines [1].

Module 2: Reaction Pathway & Control

Q: How do I minimize the formation of the bis-substituted impurity before purification?

A: Prevention is superior to purification. The formation of the bis-substituted byproduct is a consecutive reaction.[1]

• Stoichiometry Control: Use exactly 0.95 to 1.0 equivalents of sodium isopropoxide. Do not use an excess "to push conversion," as the second chloride displacement becomes significantly faster once the electron-donating isopropoxy group destabilizes the ring, but the concentration of the mono-product is high.

• Temperature Management: Conduct the addition at 0°C to -10°C . The activation energy for the second substitution is higher; low temperatures kinetically trap the mono-substituted product.

• Mode of Addition: Add the alkoxide solution dropwise to the pyrimidine solution. This ensures the concentration of alkoxide remains low relative to the starting material, favoring mono-substitution.

Visualization: Reaction & Impurity Pathways

Figure 1: Mechanistic pathway of SNAr reaction showing origins of critical impurities.

Module 3: Purification Strategies

Q: The crude oil solidifies poorly. Can I crystallize this instead of running a column?

A: Yes, crystallization is the preferred method for scalability, but "oiling out" is common with isopropoxy derivatives due to their low melting points and high lipophilicity.

Protocol A: Anti-Solvent Crystallization (Recommended)

This method leverages the high solubility of the bis-impurity in non-polar solvents and the insolubility of the hydrolysis impurities.

• Dissolution: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM) or Toluene at room temperature.

• Anti-solvent Addition: Slowly add n-Heptane (ratio 1:3 vs solvent) while stirring.

• Seeding: If the solution turns cloudy (Milky) but does not precipitate, add a seed crystal. If no seed is available, scratch the glass wall or cool to -20°C.

• Cooling: Cool slowly to 0°C . Rapid cooling will trap the regioisomer.

• Filtration: Filter the white solid.

  • Filtrate contains: Bis-substituted impurity (highly soluble in Heptane) and Regioisomer (enriched in mother liquor).

  • Filter Cake: Target Product.

Protocol B: Chromatographic Resolution (For High Purity <5g)

If the regioisomer content is >5%, chromatography is required.

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient of Hexanes : Ethyl Acetate .

  • Start: 100:0 Hexanes (Elutes Bis-impurity).

  • Product Elution: ~95:5 to 90:10 Hexanes:EtOAc.

  • Regioisomer often elutes slightly after the product or overlaps on the tail.

• Loading: Load as a liquid injection in Hexanes/DCM (minimal DCM).

Data: Solvent Screening for Crystallization

Solvent System	Outcome	Impurity Rejection
Ethanol/Water	Oiling Out (High Risk)	Poor (Traps impurities in oil)
DCM/Hexane	Good Crystals	Excellent for Bis-sub removal
Toluene/Heptane	Good Crystals	Good for Regioisomer reduction
Isopropyl Alcohol	Partial Solubilization	Moderate

Module 4: Troubleshooting & FAQs

Q: I have a persistent impurity at RRT 0.9 that won't crystallize out. What is it? A: This is likely the C2-regioisomer (4-chloro-2-isopropoxy-5-methylpyrimidine). Because it is a structural isomer with nearly identical polarity, crystallization is less effective if the initial ratio is poor (e.g., >10% regioisomer).

• Solution: Perform a reslurry in cold n-Pentane or n-Hexane. The C2-isomer is often slightly more soluble in pure alkanes than the C4-isomer due to symmetry and crystal packing differences. Stir the solid in 5 volumes of cold hexane for 1 hour and filter [2].

Q: My yield is lower than expected (50%). Where did the product go? A: Check the aqueous layer from your workup.

• Issue: If you used a strong acid wash (e.g., 1M HCl) to remove unreacted amine or pyridine, you might have protonated the pyrimidine ring, rendering it water-soluble.

• Correction: The pKa of 2-chloropyrimidines is low, but significant solubility in acid exists. Extract the aqueous layer with DCM at pH 6-7. Also, check for hydrolysis (Impurity C) which is water-soluble.

Q: The product turns yellow upon storage. A: Chloropyrimidines are prone to slow hydrolysis or photo-degradation.

• Storage: Store under Argon/Nitrogen at 4°C. Ensure the material is completely free of acid traces from the workup (wash with sat. NaHCO3 before final isolation).

Visualization: Purification Decision Tree

Figure 2: Decision matrix for selecting the optimal purification strategy based on impurity levels.

References

• Regioselectivity in Pyrimidines: Comprehensive analysis of SNAr regioselectivity in 2,4-dichloropyrimidines, highlighting the preference for C4 substitution and conditions leading to C2 mixtures.

  • Source: WuXi AppTec. (n.d.). Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• Purification of Chloropyrimidines: Protocols for handling lipophilic pyrimidine intermediates and separ

• Synthesis of 2-Chloro-4-substituted pyrimidines: Patent describing the synthesis and workup of similar 2-chloro-4-alkoxy derivatives, emphasizing temper

  • Source: Google Patents. (2014). CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.[2] Retrieved from

• C2 vs C4 Selectivity: Mechanistic study on how substituents affect the LUMO coefficients and subsequent nucleophilic

  • Source: National Institutes of Health (NIH). (2010). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Retrieved from [Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google Patents [patents.google.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize amination and cross-coupling reactions involving 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine . This substrate is notoriously challenging due to a compounding mix of electronic deactivation and severe steric hindrance.

Below, you will find mechanistic diagnostics, troubleshooting FAQs, quantitative optimization data, and self-validating experimental protocols to ensure your syntheses succeed.

Mechanistic Diagnostics: Understanding the Bottleneck

Before altering reaction conditions, it is critical to understand why this specific pyrimidine resists functionalization.

While unsubstituted 2-chloropyrimidines are intrinsically electrophilic—often exhibiting reactivity

to times greater than chlorobenzene in Nucleophilic Aromatic Substitution (SNAr)[1]—the substitution pattern on this specific molecule severely dampens that reactivity:

• Electronic Deactivation: The +M (resonance) effect of the C4-isopropoxy group and the +I (inductive) effect of the C5-methyl group donate electron density into the pyrimidine ring. This raises the Lowest Unoccupied Molecular Orbital (LUMO) energy, making nucleophilic attack thermodynamically less favorable[2].

• Steric Shielding: The bulky isopropoxy group at the C4 position creates a physical umbrella over the C2-chloride. This restricts the optimal Bürgi-Dunitz approach trajectory for incoming nucleophiles or transition metal catalysts.

Caption: Workflow for selecting SNAr vs. Pd-catalyzed pathways based on nucleophile sterics.

Troubleshooting FAQs

SNAr Reactions

Q: Why is my standard thermal SNAr reaction failing with secondary amines, even at reflux? A: SNAr requires the nucleophile to attack the C2 position to form a high-energy Meisenheimer complex. The dual electronic and steric deactivation of the C4-isopropoxy and C5-methyl groups creates an insurmountable activation barrier for bulky nucleophiles (like piperidines or ortho-substituted anilines) under standard thermal conditions. The regioselectivity and overall reactivity of these systems are highly sensitive to steric effects[2].

Q: How can I force the SNAr pathway without switching to transition metals? A: If you are coupling a primary amine (low steric bulk), you can overcome the activation barrier by using microwave irradiation (120–150 °C) in a polar aprotic solvent (e.g., NMP or DMSO) with a non-nucleophilic base like DIPEA. The microwave dielectric heating rapidly achieves the extreme temperatures required to traverse the activation energy peak.

Palladium-Catalyzed Cross-Couplings

Q: I switched to a Buchwald-Hartwig coupling, but I observe rapid catalyst death (palladium black). What is the bottleneck? A: In highly hindered pyrimidines, the bottleneck is the transmetalation step. Transmetalation refers to the nucleophilic displacement on the palladium center and is notoriously sensitive to steric hindrance[3]. If the bulky amine cannot bind efficiently due to the adjacent isopropoxy group, the Pd(II) intermediate stalls and degrades off-cycle into inactive palladium black.

Q: Which ligand system is optimal for this specific pyrimidine? A: Standard ligands like PPh3 or dppf cannot create a sufficiently large reactive pocket. You must use sterically demanding, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands)[4]. Ligands such as BrettPhos or tBuXPhos enforce a monoligated L-Pd(0) state that is highly active for oxidative addition, while their sheer size accelerates reductive elimination by crowding the metal center.

Caption: Buchwald-Hartwig catalytic cycle highlighting steric bottlenecks at oxidative addition.

Quantitative Data: Ligand & Condition Optimization

To illustrate the causality of ligand selection, below is a summary of quantitative optimization data for coupling a bulky secondary amine (e.g., morpholine or substituted piperazine) to 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Entry	Ligand	Precatalyst	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	PPh3	Pd(OAc)2	Cs2CO3	Dioxane	100	< 5%	Pd black formation; failed transmetalation.
2	dppf	Pd2(dba)3	NaOtBu	Toluene	100	15%	Sluggish oxidative addition; incomplete conversion.
3	XPhos	XPhos Pd G2	NaOtBu	Dioxane	100	65%	Moderate conversion; trace dehalogenation observed.
4	BrettPhos	BrettPhos Pd G3	NaOtBu	Dioxane	100	92%	Clean conversion; rapid reductive elimination.

Note: The use of Generation 3 (G3) precatalysts ensures a 1:1 ratio of ligand to palladium and prevents off-cycle degradation during the initial activation phase.

Self-Validating Experimental Protocols

Every robust protocol must be a self-validating system. The following methodologies include built-in quality control checkpoints to ensure mechanistic fidelity.

Protocol A: Microwave-Assisted SNAr (For Primary Amines)

• Preparation: In a 10 mL microwave vial, dissolve 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (1.0 equiv, 1.0 mmol) and the primary amine (2.0 equiv, 2.0 mmol) in anhydrous NMP (3.0 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 2.5 mmol).

• Reaction: Seal the vial and irradiate in a microwave synthesizer at 130 °C for 45 minutes.

• Validation Checkpoint (TLC): Spot the reaction mixture against the starting material. The starting pyrimidine should be completely consumed. A highly polar, UV-active spot indicates successful SNAr.

• Workup: Dilute with EtOAc, wash extensively with 5% aqueous LiCl (3x) to remove NMP, dry over Na2SO4, and concentrate.

Protocol B: Buchwald-Hartwig Amination (For Bulky Secondary Amines)

• Glovebox Preparation: In an inert atmosphere glovebox, add 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (1.0 equiv, 1.0 mmol), the secondary amine (1.2 equiv, 1.2 mmol), NaOtBu (1.5 equiv, 1.5 mmol), and BrettPhos Pd G3 (2–5 mol%) to an oven-dried vial.

• Solvent Addition: Add anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Seal the vial with a PTFE-lined septum cap.

• Reaction: Remove from the glovebox and heat at 100 °C in an oil bath for 4–6 hours.

• Validation Checkpoint 1 (Visual): The solution should remain a homogeneous yellow/orange. The deposition of a black mirror on the vial walls indicates catalyst death (likely due to wet solvent or oxygen ingress).

• Validation Checkpoint 2 (LC-MS): Quench a 10 µL aliquot in 1 mL of LC-MS grade Acetonitrile. Analyze via LC-MS. You must observe the complete disappearance of the starting material mass (

  [M+H]+ 187.1) and the appearance of the expected product mass. If a mass of appears, the catalyst is undergoing -hydride elimination; ensure your amine is not excessively hindered.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium residues, concentrate under reduced pressure, and purify via flash column chromatography.

References

• [2] Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. wuxibiology.com.

• [4] Buchwald–Hartwig amination. wikipedia.org.

• [1] Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. nih.gov.

• [3] Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. wuxiapptec.com.

Sources

• 1. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wuxibiology.com [wuxibiology.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Troubleshooting low reactivity at the C2 position of 2-Chloro-5-methyl-4-isopropoxypyrimidine

Technical Support Center: 2-Chloro-5-methyl-4-isopropoxypyrimidine Reactivity Guide

Overview: The Deactivation Paradox

User Query: "Why is the C2-chloride in 2-Chloro-5-methyl-4-isopropoxypyrimidine so unreactive toward nucleophilic displacement, and how do I fix it?"

Executive Summary: You are encountering a classic case of electronic deactivation compounded by steric shielding . While 2-chloropyrimidines are typically highly reactive electrophiles in SNAr reactions, your specific substrate features two electron-donating groups (EDGs)—an isopropoxy group at C4 and a methyl group at C5.

• The Electronic Barrier: The C4-isopropoxy group donates electron density into the pyrimidine ring via resonance (+M effect), significantly raising the energy of the LUMO and destabilizing the anionic Meisenheimer intermediate required for SNAr.

• The Steric Barrier: The C5-methyl group, while electronically donating, also introduces steric bulk that can hinder the approach of nucleophiles, particularly if the nucleophile itself is bulky.

This guide provides a tiered troubleshooting approach, moving from classical optimization to transition-metal catalysis.

Module 1: Diagnosing the Problem

Q: My LCMS shows starting material remaining even after 24h at reflux. Is the reagent bad?

A: Unlikely.[1] The issue is almost certainly kinetic. In a standard 2,4-dichloropyrimidine, the C4 position is most reactive. Once C4 is substituted with an alkoxide (isopropoxy), the remaining C2-chloride becomes deactivated.

Electronic Deactivation Mechanism:

• Resonance Donation: The oxygen lone pair on the C4-isopropoxy group donates density into the ring.

• Nitrogen Electron Density: This donation increases electron density at N1 and N3.

• Nucleophile Repulsion: The ring becomes less electrophilic, repelling the incoming nucleophile.

Data: Relative Reactivity Rates (Approximation)

Substrate	Relative Rate (SNAr)	Electronic State
2,4-Dichloropyrimidine	10,000	Highly Electron Deficient
2-Chloropyrimidine	100	Electron Deficient

| 2-Chloro-4-isopropoxypyrimidine | 1 | Electron Neutral/Rich (Deactivated) |

Module 2: Protocol Optimization (The "Classical" Fix)

Q: How can I force the SNAr reaction without using metal catalysts?

A: You must lower the LUMO energy of the pyrimidine ring. The most effective method is Acid Catalysis .

By protonating one of the ring nitrogens, you essentially turn the substrate into a pyrimidinium species. This restores (and enhances) the electrophilicity of the C2 position, making it susceptible to nucleophilic attack even with the deactivating isopropoxy group present.

Protocol 1: Acid-Catalyzed SNAr Displacement

• Scope: Best for amine nucleophiles (anilines, aliphatic amines).

• Solvent: n-Butanol or Isopropanol (High boiling, protic solvents assist proton transfer).

• Catalyst: 1.0 equiv. HCl (4M in Dioxane) or p-Toluenesulfonic acid (pTsA).

Step-by-Step:

• Dissolve 2-Chloro-5-methyl-4-isopropoxypyrimidine (1.0 equiv) in n-Butanol (0.5 M concentration).

• Add the amine nucleophile (1.2 – 1.5 equiv).

• Add 1.0 equiv of HCl (4M in Dioxane) . Note: Do not use excess acid if your nucleophile is acid-sensitive.

• Heat to 100–120 °C in a sealed pressure vial.

• Monitor by LCMS. The protonated intermediate is highly reactive.

Visualizing the Mechanism:

Caption: Acid catalysis lowers the activation energy by protonating the ring nitrogen, counteracting the donating effect of the isopropoxy group.

Module 3: Transition Metal Catalysis (The "Modern" Fix)

Q: Acid catalysis failed or degraded my nucleophile. What is the alternative?

A: Switch to Buchwald-Hartwig Amination . When the ring is too electron-rich for SNAr, the mechanism must change from nucleophilic attack to oxidative addition. Palladium catalysts can insert into the C-Cl bond regardless of the ring's electronic deficiency, provided the correct ligand is used.

Critical Success Factor: Ligand Selection Since you are reacting an aryl chloride (harder to insert than bromide) on a hindered/deactivated ring, standard ligands like PPh3 or dppf will likely fail. You need bulky, electron-rich dialkylbiaryl phosphines.

Protocol 2: Pd-Catalyzed Cross-Coupling

• Catalyst Precursor: Pd2(dba)3 or Pd(OAc)2.

• Ligand: BrettPhos (primary amines) or RuPhos (secondary amines).

• Base: NaOtBu (Sodium tert-butoxide) or Cs2CO3 (if functional groups are base-sensitive).[2]

• Solvent: 1,4-Dioxane or Toluene (anhydrous).

Recommended Conditions:

Component	Stoichiometry	Notes
Substrate	1.0 equiv
Amine	1.2 equiv
Pd(OAc)2	5 mol%	Source of Pd(0) in situ
BrettPhos	10 mol%	Crucial for Aryl Chlorides
NaOtBu	2.0 equiv	Strong base promotes reductive elimination

| Temp | 100 °C | Inert atmosphere (Ar/N2) is mandatory |

Module 4: Troubleshooting Flowchart

Use this decision tree to select the correct pathway for your specific constraints.

Caption: Logical workflow for selecting between Acid-SNAr and Pd-Catalysis based on nucleophile stability.

Module 5: Common Side Reactions & FAQs

Q: I see a new peak at [M-42] mass. What is it?

A: This is likely dealkylation of the isopropoxy group.

• Cause: Under strongly acidic conditions (Protocol 1) or high temperatures, the isopropyl group can be cleaved, converting the C4-isopropoxy group into a C4-hydroxyl (tautomerizing to the pyrimidone).

• Fix: Lower the temperature to 80 °C or switch to the Buchwald-Hartwig (Protocol 2) which uses basic conditions.

Q: I see a peak at [M-18] relative to starting material (Cl replaced by OH).

A: This is hydrolysis .

• Cause: Trace water in the solvent reacting with the C2-Cl. The C2 position is still electrophilic enough to react with water (a small, hard nucleophile) at high temperatures, especially if the amine nucleophile is bulky and slow to react.

• Fix: Use anhydrous solvents (Dioxane/Toluene) and dry glassware. In Pd-catalysis, ensure the base (NaOtBu) is fresh and not hydrolyzed to NaOH.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley, 1992.

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. Link (Discussion on pyrimidine properties in drug design).

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. Link (Source for BrettPhos/RuPhos selection).

• BenchChem Technical Support. (2025). Buchwald-Hartwig Amination with Chloropyridines and Pyrimidines. Link (General protocols for heteroaryl chlorides).

• WuXi AppTec. (2025). Regioselectivity and Reactivity in Pyrimidine SNAr. Link (Mechanistic insight on C2 vs C4 selectivity).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Welcome to the Technical Support Center. This portal is designed for researchers, process chemists, and drug development professionals tasked with the isolation and purification of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also known as 2-chloro-4-isopropoxy-5-methylpyrimidine).

Due to the highly reactive 2-chloro position and the lipophilic nature of the 4-isopropoxy and 5-methyl groups, this intermediate presents unique crystallization challenges, including thermal degradation and Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out"[1]. This guide provides a self-validating protocol, causality-driven troubleshooting, and optimized solvent matrices to ensure high-yield, high-purity recovery.

Solvent Selection Matrix

Selecting the correct solvent system is the most critical step. The 2-chloro group is highly susceptible to nucleophilic aromatic substitution (SNAr) and hydrolysis, particularly at elevated temperatures[2]. Quantitative data for common recrystallization systems are summarized below:

Solvent System	Role (Primary / Anti-Solvent)	Expected Yield (%)	Expected Purity (%)	SNAr / Solvolysis Risk	LLPS (Oiling Out) Risk
Ethyl Acetate / Heptane	Primary / Anti-solvent	85–90%	>98%	None	Low (if seeded)
Isopropanol / Water	Primary / Anti-solvent	75–80%	95%	Moderate (Hydrolysis)	High
Methanol / Water	Primary / Anti-solvent	<50%	<80%	High (Transetherification)	High
Toluene / Hexane	Primary / Anti-solvent	80–85%	96%	None	Moderate

Recommendation:Ethyl Acetate / Heptane is the gold standard for this molecule. It completely avoids the use of protic solvents, eliminating the risk of transetherification at the C4 position or hydrolysis at the C2 position.

Troubleshooting & FAQs

Q1: Why does my product "oil out" instead of crystallizing, and how do I fix it?

The Causality: "Oiling out" (Liquid-Liquid Phase Separation or LLPS) occurs when supersaturation forces the dissolved pyrimidine to separate into a solute-rich secondary liquid phase rather than integrating into a rigid crystal lattice[1]. This happens because the bulky, lipophilic 4-isopropoxy group kinetically hinders rapid crystal packing. When the system enters the spinodal decomposition region of the phase diagram before reaching the metastable zone for crystallization, an emulsion forms[3]. The Solution:

• Thermodynamic adjustment: Ensure the cloud point (the temperature at which the anti-solvent forces phase separation) is below the melting point of the solute-rich phase. Increase the ratio of Ethyl Acetate to Heptane to lower the cloud point temperature.

• Kinetic adjustment: Introduce seed crystals just before the expected cloud point. Seeding bypasses the high supersaturation required for homogeneous nucleation, forcing the system to grow crystals rather than phase-separating into an oil[4].

Q2: My product degraded during recrystallization, showing multiple spots on TLC. What happened?

The Causality: If you used an alcohol (like Methanol or Ethanol) or Water, you likely induced a chemical reaction. Pyrimidines with a halogen at the 2-position are highly activated toward nucleophiles[2].

• Hydrolysis: Heating in water/isopropanol can convert the 2-chloro group to a 2-hydroxy (uracil-like) derivative.

• Transetherification: Heating in methanol can cause the methoxide/methanol to displace the 4-isopropoxy group, yielding a 2-chloro-4-methoxy-5-methylpyrimidine impurity[5]. The Solution: Strictly avoid methanol. If a protic solvent must be used, limit the temperature to <50°C and minimize heating time. Preferably, switch to the aprotic EtOAc/Heptane system.

Q3: How do I remove highly polar colored impurities before recrystallization?

The Causality: Colored impurities often arise from over-chlorination, unreacted starting materials (e.g., dihydroxypyrimidines), or thermal degradation polymers[6]. These polar impurities can act as crystallization inhibitors, exacerbating the oiling-out phenomenon. The Solution: Before recrystallization, pass the crude mixture through a short silica gel plug using a non-polar solvent mixture (e.g., Hexane/DCM 2:1)[7], or treat the Ethyl Acetate solution with 5% w/w activated charcoal for 10 minutes at 40°C, followed by hot filtration through Celite[6].

Visualizations & Workflows

Fig 1. Optimized EtOAc/Heptane recrystallization workflow for pyrimidine derivatives.

Fig 2. Troubleshooting decision tree for liquid-liquid phase separation (LLPS).

Step-by-Step Optimized Protocol (EtOAc / Heptane)

This protocol is designed as a self-validating system . Each step contains an in-process control (IPC) to verify success before proceeding.

Step 1: Dissolution & Clarification

• Weigh the crude 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine and transfer it to a round-bottom flask equipped with a magnetic stirrer and internal thermometer.

• Add Ethyl Acetate (EtOAc) at a ratio of 3 mL per gram of crude product.

• Warm the mixture gently to 45–50°C. Do not exceed 50°C to prevent thermal stress.

• IPC Check: The solution should become clear. If insoluble dark matter remains, perform a hot filtration through a pre-warmed sintered glass funnel.

Step 2: Anti-Solvent Addition

• Maintain the clear solution at 40°C.

• Slowly add Heptane dropwise via an addition funnel.

• IPC Check: Stop the addition immediately when the solution exhibits a faint, persistent turbidity (the cloud point). Add 1-2 drops of EtOAc until the solution just clears again. This ensures the system is at the exact edge of the metastable zone.

Step 3: Seeding and Cooling

• Cool the solution to 35°C.

• Add 0.5% w/w of pure 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine seed crystals.

• IPC Check: Observe the flask for 10 minutes. The seed crystals should remain suspended and begin to grow. If they dissolve, the solution is not supersaturated enough (add slightly more heptane). If oil droplets form on the glass, you have cooled too quickly (reheat to 40°C and restart cooling).

• Program a cooling rate of -0.1°C/min down to 0–5°C.

Step 4: Isolation

• Stir the resulting slurry at 0–5°C for 2 hours to maximize yield.

• Collect the crystals via vacuum filtration using a Büchner funnel.

• Wash the filter cake with 1 bed-volume of ice-cold Heptane to displace mother liquor impurities[6].

• Dry under vacuum at room temperature to constant weight.

• IPC Check: Confirm purity via HPLC and verify the absence of the 2-hydroxy degradation product.

References

• CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds. Google Patents.
• Technical Support Center: Purification of 2,4-Dichloro-5-methoxypyrimidine. Benchchem.
• 2-chloropyrimidine - Organic Syntheses Procedure. Org. Synth. 1955, 35, 34.
• Oiling Out in Crystallization. Mettler Toledo.
• Liquid-Liquid Phase Separation in Crystallization. Mettler Toledo.
• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI.
• Pyrimidine reactions. Part XII. The thermal rearrangement of 2-alkoxypyrimidines. Journal of the Chemical Society (RSC Publishing).

Sources

• 1. mt.com [mt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. mt.com [mt.com]
• 5. 905. Pyrimidine reactions. Part XII. The thermal rearrangement of 2-alkoxypyrimidines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google Patents [patents.google.com]

Preventing side reactions during the amination of 2-chloropyrimidines

Introduction: The Reactivity Paradox

Welcome to the technical support center. If you are working with 2-chloropyrimidines, you are likely dealing with a "Goldilocks" problem. The C2 position is flanked by two nitrogen atoms, making it highly electron-deficient and reactive toward nucleophiles (

). However, this same activation makes it prone to hydrolysis (reacting with trace water) and regiochemical scrambling (if other halogens are present).

This guide moves beyond basic textbook recipes. We focus on causality —understanding why a side reaction happens so you can engineer it out of your workflow.

Module 1: The Hydrolysis Headache

Symptom: LC-MS shows a mass of

(or ) relative to the starting material. The product is 2-hydroxypyrimidine (or its tautomer, pyrimidin-2(1H)-one).

The Mechanism

The 2-position of pyrimidine is so electron-deficient that hydroxide (

) or even water can act as a competitive nucleophile, especially if the intended amine nucleophile is bulky or slow. This is often accelerated by carbonate bases ( , ) which can generate low concentrations of hydroxide in wet solvents.

Protocol: The "Anhydrous-Organic" Method

Use this protocol to eliminate hydrolysis.

• Solvent Selection: Use 1,4-Dioxane or THF (anhydrous). Avoid DMF/DMSO if hydrolysis is a persistent issue, as they are hygroscopic and difficult to dry completely.

• Base Selection: Switch from inorganic carbonates to DIPEA (N,N-Diisopropylethylamine) or Triethylamine . These organic bases do not generate hydroxide ions even if trace moisture is present.

• Stoichiometry:

  • 1.0 equiv 2-Chloropyrimidine[1]

  • 1.1 equiv Amine Nucleophile

  • 2.5 equiv DIPEA

Self-Validating Checkpoint

Before heating: Take a

aliquot. Dilute in MeCN. Inject on LC-MS.

• Pass: Only starting material peaks visible.

• Fail: If 2-hydroxypyrimidine is already present at

  , your starting material was likely wet or degraded during storage.

Module 2: Regioselectivity in 2,4-Dichloropyrimidines

Symptom: You need to substitute at C2, but the reaction occurs at C4 (or you get a mixture).

The Rule of Thumb

In standard

conditions:

• C4 Position: Reacts FASTEST . The intermediate Meisenheimer complex is stabilized by para-conjugation to N1.

• C2 Position: Reacts SLOWER . The intermediate is less stable compared to C4 attack.[2]

Visualizing the Pathway

Caption: Divergent synthesis paths. Standard nucleophilic attack favors C4.[3] Palladium catalysis can invert selectivity to C2.

Troubleshooting Guide

Goal	Condition	Why it works
Target C4	Low Temp ( ), 1.0 equiv Amine	Kinetic control favors the most electrophilic site (C4). Keep temp low to prevent C2 attack.
Target C2	Pd-Catalysis (Buchwald)	Pd oxidative addition can be tuned. Bulky ligands often favor the less hindered C2 or specific electronic activation.
Target C2	Block C4	If you cannot use Pd, consider starting with 4-thiomethyl-2-chloropyrimidine, reacting at C2, then removing the thiomethyl group.

Module 3: Reaction Stalling & Kinetics

Symptom: Reaction reaches 50% conversion and stops. Adding more heat causes decomposition.

The "Proton Sponge" Effect

As the amine reacts, it generates HCl. If you use a 1:1 ratio of amine to chloride without an auxiliary base, the HCl protonates the remaining amine nucleophile, rendering it unreactive (ammonium salt).

Solution: The Scavenger Protocol

Always calculate the "Base Budget":

Recommended: Use 2.0 - 3.0 equivalents of the amine nucleophile if it is cheap. If the amine is precious, use 1.0 equiv Amine + 2.0 equiv DIPEA .

Module 4: Buchwald-Hartwig Amination (When Fails)

Context: If your pyrimidine has electron-donating groups (e.g., 2-chloro-4-methoxypyrimidine), the ring is deactivated.

will require harsh heat, leading to decomposition.

Critical Parameters

• Catalyst:

  or .

• Ligand: Xantphos (for generic cases) or BrettPhos (for difficult primary amines).

• Base:

  (weak) or (strong).

Common Side Reaction: Hydrodehalogenation[4]

• Issue: The Cl atom is replaced by H instead of the amine.

• Cause:

  -hydride elimination from the amine or solvent (especially isopropanol).

• Fix:

  • Use Toluene or Dioxane (avoid alcohols).

  • Ensure the reaction is strictly oxygen-free (Oxygen promotes homocoupling/reduction cycles).

Summary: The Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
Product is M-18 mass	Hydrolysis (Water attack)	Dry solvent; Switch base to DIPEA; Check reagents for moisture.
Reaction stops at 50%	Nucleophile protonation	Add 2.0 equiv of auxiliary base (DIPEA/TEA).
Wrong Regioisomer (C4 vs C2)	Electronic control dominance	To hit C4: Lower temp ( ). To hit C2: Switch to Pd-catalysis.
Reduction (Cl H)	Pd-cycle side reaction	Switch solvent to Toluene; Degas thoroughly; Increase catalyst loading.
Bis-Amination	Excess Nucleophile/Temp	Control stoichiometry strictly (0.95 equiv amine); Lower temperature.

References

• Regioselectivity in 2,4-Dichloropyrimidines

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec / QM Magic Class.

  • URL:[Link]

• Solvent & Base Effects in SNAr

  • Title: Technical Support Center: Optimizing Amin

  • Source: BenchChem.[3][4][5][6]

• Buchwald-Hartwig Optimization

  • Title: Buchwald-Hartwig Amination User Guide.[6][7]

  • Source: Chemistry LibreTexts / Wikipedia.

  • URL:[Link]

• C2-Selective Pd-Catalysis

  • Title: C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines.[8]

  • Source: Digitell Inc / Conference Archives.

  • URL:[Link] (Referencing specific abstract on bulky NHC ligands).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Handling 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Doc ID: TS-PYR-1196155 | Revision: 2.4 | Status: Active Target Analyte: 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CAS: 1196155-33-5)

Introduction: The Stability Paradox

Welcome to the Technical Support Center. You are likely accessing this guide because you have observed inconsistent yields, "ghost" peaks in your LC-MS, or gradual degradation of your starting material.

The Core Issue: 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is a functionalized pyrimidine scaffold. While the 4-isopropoxy group provides some steric bulk and electron donation (lowering the electrophilicity compared to 2,4-dichloropyrimidine), the C2-chlorine remains highly susceptible to nucleophilic aromatic substitution (

) .

In the presence of atmospheric moisture, water acts as a nucleophile, displacing the chlorine atom. This reaction is autocatalytic: the byproduct is HCl, which protonates the ring nitrogens, further activating the C2 position for subsequent hydrolysis [1].

Module 1: Storage & Intake (Prevention)

Q: I just received the shipment. Can I store this in the standard 4°C fridge?

A: No. Standard refrigeration is often detrimental. While cold storage slows kinetic degradation, standard laboratory fridges have high humidity. Repeated thermal cycling (taking the bottle out, opening it cold) causes immediate condensation of atmospheric moisture onto the hygroscopic solid.

Best Practice:

• Long-term: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

• Active Use: If you are using the bottle frequently, keep it in a desiccator at room temperature rather than cycling it to the fridge.

• The "Warm-Up" Rule: Never open a cold bottle. Allow it to equilibrate to room temperature inside a desiccator for at least 3 hours before breaking the seal.

Q: The solid looks "clumpy." Is it compromised?

A: Likely, yes. Pure 2-chloropyrimidines are typically free-flowing crystalline solids. Clumping indicates surface hydrolysis or the formation of H-bonded hydrates.

• Action: Perform a TGA (Thermogravimetric Analysis) or a Karl Fischer titration. If water content >0.5%, purification is required before use in sensitive couplings.

Module 2: Synthesis & Handling (Process)

Q: I am running a Suzuki coupling. Do I need a glovebox?

A: Not necessarily, but you need a "Schlenk-Strict" protocol. This compound is not pyrophoric, but it is moisture-intolerant over the timescale of a heated reaction. A glovebox is overkill unless your catalyst system requires it, but open-air weighing is risky on humid days.

Handling Decision Matrix:

Figure 1: Decision tree for handling moisture-sensitive pyrimidines based on scale and reaction stress.

Q: Which solvents are strictly forbidden?

A: Protic solvents and "Wet" Ethers. Do not use technical grade alcohols (MeOH, EtOH) or undried ethers. Even "anhydrous" solvents from a bottle can contain 50-100 ppm water if the seal has been punctured previously.

Solvent Compatibility Table:

Solvent Class	Status	Technical Note
Alcohols (MeOH, EtOH)	FORBIDDEN	Will cause solvolysis (exchange Cl for OMe/OEt) rapidly at elevated temps.
Wet THF/Dioxane	High Risk	Hygroscopic ethers often carry enough water to hydrolyze the C2-Cl.
DMF/DMAc	Caution	Must be distilled/dried. Hydrolysis is faster in polar aprotic solvents due to better solubility of water.
DCM/Chloroform	Safe	If dried over or Molecular Sieves. Good for storage solutions.[1][2]
Toluene	Preferred	Hydrophobic nature protects the intermediate. Azeotropes water away during reflux.

Module 3: Troubleshooting & Analysis (Diagnostics)

Q: I see a new peak in my LC-MS at [M-18]. What is it?

A: That is the hydrolysis product (Pyrimidinone). This is the most common signature of moisture damage.

The Mechanism: The reaction is not a simple displacement; it involves the formation of a tautomeric pyrimidinone species.

Figure 2: The autocatalytic hydrolysis pathway. Note that the loss of HCl results in a net mass loss of ~18 amu relative to the parent chloride.

Q: How do I remove the hydrolysis impurity?

A: Exploiting Polarity Differences. The hydrolyzed product (5-methyl-4-(propan-2-yloxy)pyrimidin-2(1H)-one) is significantly more polar than your starting chloride due to the lactam/hydroxyl functionality.

Purification Protocol:

• Dissolution: Dissolve the crude mixture in a non-polar solvent (e.g., Diethyl Ether or Hexane/EtOAc 9:1). The 2-chloro starting material is soluble; the pyrimidinone often is not.

• Filtration: If a white solid remains undissolved, filter it off. That is likely your impurity.

• Aqueous Wash: If the impurity is soluble, wash the organic layer with saturated

  . The pyrimidinone is weakly acidic (pKa ~9) and can be deprotonated and pulled into the aqueous phase [2].

• Drying: Dry the organic layer immediately over

  (Sodium Sulfate) and concentrate.

References

• Brown, D. J. (2009). The Pyrimidines. Wiley-Interscience.
• Loudon, G. M. (2002). Organic Chemistry. Oxford University Press.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.

• Organic Process Research & Development. (Various Articles). Strategies for handling hydrolytically unstable heteroaryl chlorides in scale-up environments.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. ehs.umich.edu [ehs.umich.edu]

Optimizing temperature and pressure for 2-Chloro-5-methyl-4-isopropoxypyrimidine coupling

Initiating Search and Focus

I'm starting a comprehensive search now to compile information regarding the coupling reactions of 2-Chloro-5-methyl-4-isopropoxypyrimidine. My primary focus will be on the optimization of temperature and pressure. I aim to uncover the key parameters and conditions that will lead to the most efficient and successful reactions, and I will be looking closely at yield data.

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Defining the Framework

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Refining the Approach

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Refining the Guide

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Technical Support Center: Troubleshooting &amp; Purification of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine Reaction Mixtures

Welcome to the Technical Support Center. 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is a highly versatile, electrophilic building block frequently utilized in nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions.

However, its unique structural features—a reactive C2-chloride paired with lipophilic isopropoxy and methyl groups—often result in unreacted starting material co-eluting with your desired product. This guide provides field-proven, mechanistically grounded troubleshooting strategies to efficiently remove this specific pyrimidine impurity from your reaction mixtures.

Part 1: Strategic Decision Matrix

Before proceeding with a purification protocol, it is critical to evaluate the physicochemical properties of your synthesized product. The following decision matrix will guide you to the most efficient separation technique.

Decision matrix for selecting the optimal pyrimidine purification strategy.

Quantitative Comparison of Purification Strategies

Purification Strategy	Target Property Exploited	Typical Reagent/Phase	Time Required	Expected Recovery Yield
Scavenger Resin	Electrophilicity of SM	PS-Trisamine (3-4 eq)	2–4 hours	>90%
Flash Chromatography	Polarity Differences	Silica Gel (Hex/EtOAc)	1–2 hours	75–85%
Acid-Base Extraction	pKa Differential	1M HCl / EtOAc	<1 hour	>85%

Part 2: Scavenger Resin Strategies (Preferred Method)

Q: I have unreacted 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine in my SNAr reaction mixture. Traditional column chromatography is failing because it co-elutes with my product. What is the most efficient way to remove it?

A: The most elegant and reliable method is utilizing a nucleophilic scavenger resin [1]. Because your starting material contains an active 2-chloro electrophilic site, you can exploit this specific reactivity. By adding a polymer-supported nucleophile (such as PS-Trisamine or PS-Thiophenol) to the crude mixture, the unreacted pyrimidine undergoes a covalent SNAr reaction with the resin[2]. The impurity becomes permanently anchored to the macroscopic polystyrene beads, allowing you to simply filter it away, leaving your desired product in the filtrate[1].

Workflow for removing electrophilic pyrimidines using nucleophilic scavenger resins.

Protocol: Nucleophilic Scavenging Workflow

• Preparation: Dissolve the crude reaction mixture in an aprotic solvent that swells polystyrene well (e.g., Dichloromethane, THF, or DMF).

• Resin Addition: Add 3 to 4 molar equivalents of PS-Trisamine or PS-Thiophenol resin (relative to the estimated amount of unreacted 2-chloropyrimidine) directly to the flask[3].

• Agitation: Stir or gently shake the suspension at room temperature for 2 to 4 hours. Self-Validation Step: Remove a 10 µL aliquot, filter it, and analyze via LC-MS or TLC. If the starting material is still present, extend the agitation time or add 1 additional equivalent of resin[3].

• Isolation: Filter the mixture through a medium-porosity fritted glass funnel.

• Washing: Wash the resin cake thoroughly with the reaction solvent (e.g., 3 x 10 mL DCM) to ensure complete recovery of your non-covalently bound product.

• Concentration: Evaporate the combined filtrates under reduced pressure to yield the purified product.

Part 3: Liquid-Liquid Extraction (Acid-Base)

Q: My synthesized product is a highly basic aliphatic amine derivative of the pyrimidine. Can I use liquid-liquid extraction to wash the unreacted starting material away?

A: Yes, this is highly effective if your product has a significantly higher pKa than the starting material. The unreacted 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is a very weak base; the electron-withdrawing chlorine atom depresses the pKa of the pyrimidine nitrogens. If your product contains a strongly basic aliphatic amine (pKa ~9–10), you can selectively protonate your product, driving it into the aqueous phase, while leaving the unreacted starting material neutral and highly soluble in the organic phase[3].

Protocol: pH-Controlled Extraction

• Dissolution: Dissolve the crude mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or DCM)[3].

• Acidic Extraction: Transfer to a separatory funnel and wash with an equal volume of 1M HCl (repeat 3 times). Causality: Your basic product protonates and migrates to the aqueous layer; the unreacted 2-chloropyrimidine remains in the organic layer.

• Separation: Drain the aqueous layer into a clean Erlenmeyer flask. Discard the organic layer containing the unreacted starting material.

• Basification: Cool the aqueous layer to 0°C in an ice bath. Slowly add 2M NaOH dropwise while stirring until the pH is >10. Self-Validation Step: Use pH paper to confirm basicity. Your product should precipitate or form an oil as it returns to its free-base form.

• Back-Extraction: Extract the basified aqueous layer with fresh Ethyl Acetate (3 x 20 mL) to recover your pure product.

• Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Part 4: Chromatographic Resolution

Q: I don't have access to scavenger resins, and my product isn't basic. How can I optimize my silica gel chromatography to separate this lipophilic pyrimidine?

A: 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is highly lipophilic due to the isopropoxy and methyl groups, and it lacks strong hydrogen-bond donors. It typically elutes very early in normal-phase chromatography[4]. If your product is also lipophilic, you will experience co-elution. To resolve this, you must optimize the mobile phase gradient, utilize dry-loading to prevent peak tailing, or switch to reversed-phase preparative HPLC (Prep-HPLC)[4].

Protocol: Flash Chromatography Optimization

• TLC Optimization: Perform TLC screening using Hexane/Ethyl Acetate mixtures. Identify a ratio where the unreacted pyrimidine has an Rf of ~0.8 and your target product has an Rf of ~0.2–0.4[4].

• Dry Loading: Dissolve the crude mixture in a minimal amount of DCM, add silica gel (approx. 3x the mass of the crude), and evaporate to a free-flowing powder. Causality: Dry loading prevents the lipophilic starting material from streaking down the column, ensuring a tight elution band[5].

• Column Packing: Pack the silica gel column using 100% Hexane to ensure a tightly packed, non-polar stationary phase bed[4].

• Gradient Elution: Load the dry silica onto the column. Begin elution with 100% Hexane to flush out the unreacted 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine. Gradually step up the polarity to your optimized Hexane/Ethyl Acetate ratio to elute your product[5].

• Fraction Analysis: Spot the collected fractions on TLC. Combine the fractions containing the pure product and remove the solvent using a rotary evaporator[4].

References

• Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. Benchchem.4

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. NIH.5

• Strategies in organic synthesis - Wipf Group. Pitt.edu.1

• Scavenger Resins. Amerigo Scientific.2

• How to remove unreacted 2-aminopyridine from product. Benchchem.3

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectral analysis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Comparative 1H NMR Spectral Analysis Guide: Validating Regioselectivity in 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Executive Summary & Strategic Importance

In the landscape of modern drug discovery, highly functionalized pyrimidines serve as the architectural core for numerous blockbuster kinase inhibitors, including advanced EGFR inhibitors like Osimertinib[1] and various ACK1/TNK2 inhibitors[2]. The synthesis of these targeted therapeutics frequently relies on the versatile halogenated precursor, 2,4-dichloro-5-methylpyrimidine[3].

A critical juncture in these synthetic workflows is the regioselective nucleophilic aromatic substitution (SNAr) at the C-4 position. When reacting this precursor with an isopropoxide source to yield 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine , analytical certainty is paramount. Differentiating the desired C-4 substituted product from the undesired C-2 isomer (or di-substituted byproducts) requires robust, self-validating analytical techniques. This guide provides an objective, comparative analysis of the 1H NMR spectral characteristics of this intermediate, offering actionable protocols for researchers to unequivocally confirm substitution regiochemistry.

Mechanistic Causality in NMR Spectral Shifts

As an application scientist, it is not enough to simply record chemical shifts; one must understand the electronic causality driving them. The pyrimidine ring is intrinsically electron-deficient (π-deficient).

In the precursor, 2,4-dichloro-5-methylpyrimidine, the strongly electron-withdrawing chlorine atoms at C-2 and C-4 (-I effect) deeply deshield the aromatic C6-H proton, pushing its resonance downfield to approximately δ 8.35 ppm in CDCl3[3].

Upon regioselective SNAr at C-4, the chlorine is replaced by an isopropoxy group. While oxygen is electronegative, it acts as a powerful electron donor to the pyrimidine ring via resonance (+M effect). This influx of electron density significantly shields the entire ring system. Consequently, the C6-H proton experiences an upfield shift to ~δ 8.15 ppm. The adjacent C5-methyl group is similarly shielded, shifting from δ 2.39 ppm[3] to ~δ 2.15 ppm. This predictable upfield migration serves as a self-validating internal control: if substitution had occurred at C-2, the resonance shielding effect on the meta-positioned C6-H would be drastically different, resulting in a distinct spectral fingerprint.

Comparative Solvent Performance: CDCl3 vs. DMSO-d6

Selecting the optimal deuterated solvent is a critical experimental choice that directly impacts spectral resolution and integration accuracy.

• CDCl3 (Chloroform-d) - Recommended: CDCl3 is the premier solvent for this non-polar, halogenated intermediate. It provides exceptionally sharp linewidths and minimal solvent interference. The residual CHCl3 peak at δ 7.26 ppm[4] sits cleanly in the baseline, far from the critical pyrimidine (δ 8.15) or isopropoxy (δ 5.35) signals.

• DMSO-d6 (Dimethyl Sulfoxide-d6) - Suboptimal: While excellent for highly polar downstream pharmaceutical salts, DMSO-d6 is detrimental for this specific intermediate. Its higher viscosity slightly broadens scalar coupling signals, degrading the resolution of the isopropoxy septet. More importantly, trace water in DMSO-d6 resonates at δ 3.33 ppm[4], which can complicate the baseline and obscure minor impurities.

Table 1: Solvent Performance Comparison

Parameter	CDCl3 (Chloroform-d)	DMSO-d6	Causality / Impact on Analysis
Resolution of Multiplets	Excellent	Moderate	Higher viscosity of DMSO broadens ³J coupling signals.
Trace Water Interference	Minimal (δ 1.56 ppm)	High (δ 3.33 ppm)	Water in DMSO can obscure signals in the mid-field range.
Analyte Solubility	High	Very High	CDCl3 perfectly solvates non-polar halogenated precursors.

Quantitative Spectral Data Comparison

To validate the success of the SNAr reaction, compare the acquired spectrum of the product against the baseline data of the precursor.

Table 2: Comparative 1H NMR Spectral Data (CDCl3, 400 MHz)

Proton Assignment	Precursor (δ, ppm)	Target Product (δ, ppm)	Multiplicity	Integration	Causality for Shift
C6-H	8.35	8.15	Singlet (s)	1H	Shielded by +M resonance effect of the C4-alkoxy group.
C5-CH3	2.39	2.15	Singlet (s)	3H	Shielded by the adjacent electron-donating oxygen atom.
-OCH(CH3)2	N/A	5.35	Septet (sep)	1H	Deshielded directly by the highly electronegative oxygen.
-OCH(CH3)2	N/A	1.35	Doublet (d)	6H	Split by the adjacent methine proton (³J ≈ 6.2 Hz).

Experimental Protocol: Self-Validating NMR Acquisition Workflow

To ensure absolute trustworthiness in your structural assignment, follow this self-validating acquisition protocol:

Step 1: Sample Preparation & Purification

• Dissolve 10–15 mg of the synthesized 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine in 0.6 mL of high-purity CDCl3 (containing 0.03% v/v TMS as an internal standard).

• Critical Causality: Pass the solution through a tightly packed, glass-wool plugged Pasteur pipette directly into a 5 mm NMR tube. This removes microscopic paramagnetic particulate matter (e.g., trace metals from upstream catalysis) that cause localized magnetic field inhomogeneities and artificially broaden spectral linewidths.

Step 2: Spectrometer Tuning & Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer at 298 K.

• Lock onto the deuterium frequency of CDCl3.

• Critical Causality: Perform rigorous gradient shimming (Z and Z2 axis) until the residual CHCl3 solvent peak achieves a width at half-height (W1/2) of < 1.0 Hz. Poor shimming will blur the ³J coupling of the isopropoxy septet, making it indistinguishable from a broad multiplet.

Step 3: Acquisition Parameters

• Set a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation of the C5-methyl protons, guaranteeing accurate integration.

• Acquire 16 to 32 scans using a 30° flip angle to maximize the signal-to-noise ratio (SNR) while preventing signal saturation.

Step 4: Processing & Phasing

• Apply a 0.3 Hz exponential line-broadening (LB) window function prior to Fourier Transformation. This mathematically suppresses high-frequency baseline noise without sacrificing the resolution of the isopropoxy doublet.

• Manually phase the spectrum (zero-order and first-order) and apply a polynomial baseline correction to ensure the integration values are absolute.

Workflow Visualization

Workflow for synthesis and 1H NMR regiochemical validation of the pyrimidine intermediate.

References

• Title : 2,4-Dichloro-5-methylpyrimidine | 1780-31-0 Source : ChemicalBook URL : 3

• Title : NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source : CaltechAUTHORS / Organometallics URL : 4

• Title : Development of Novel ACK1/TNK2 Inhibitors Using a Fragment-Based Approach Source : NIH / PMC URL : 2

• Title : Recent Advances in Pyrimidine-Based Drugs Source : NIH / PMC URL : 1

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Novel ACK1/TNK2 Inhibitors Using a Fragment-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,4-Dichloro-5-methylpyrimidine | 1780-31-0 [chemicalbook.com]
• 4. authors.library.caltech.edu [authors.library.caltech.edu]

Comparing reactivity of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine vs 2,4-dichloropyrimidine

This guide provides an in-depth technical comparison of the reactivity profiles for 2,4-Dichloropyrimidine (2,4-DCP) and 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CMPP) . It is designed for medicinal chemists and process development scientists optimizing Nucleophilic Aromatic Substitution (

) or cross-coupling workflows.

Executive Summary

The core distinction between these two electrophiles lies in their electronic activation and regioselectivity .

• 2,4-Dichloropyrimidine (2,4-DCP): A highly reactive, dual-electrophile system. It exhibits pronounced regioselectivity for the C4 position under mild conditions due to the specific nitrogen arrangement and lack of deactivating substituents.

• 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CMPP): A significantly deactivated mono-electrophile. The presence of the electron-donating isopropoxy group at C4 (para to the C2-Cl) and the 5-methyl group renders the remaining C2-chlorine sluggish toward

  , often necessitating elevated temperatures or transition-metal catalysis.

Electronic Structure & Mechanistic Basis

To control the chemistry of these substrates, one must understand the electronic "push-pull" forces at play.

2,4-Dichloropyrimidine (2,4-DCP)

• Dual Activation: Both chlorine atoms are electron-withdrawing groups (EWG), significantly lowering the energy of the LUMO and making the ring highly susceptible to nucleophilic attack.

• Regioselectivity (C4 > C2): The C4 position is more electrophilic than C2.

  • Electronic Factor: The intermediate Meisenheimer complex formed by attack at C4 can delocalize the negative charge onto N1 (para-like resonance), which is highly stabilizing. Attack at C2 places charge on N1/N3 (ortho-like), which is less favorable due to electrostatic repulsion from the adjacent lone pairs.

  • LUMO Coefficient: DFT calculations consistently show a larger LUMO coefficient at C4.

2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CMPP)

• Resonance Deactivation: The C4-isopropoxy group is a strong Electron Donating Group (EDG) by resonance (

  effect). This donation pushes electron density into the ring, particularly increasing electron density at the C2 and C6 positions (ortho/para to the alkoxy group).

• 5-Methyl Effect: The C5-methyl group exerts a weak inductive donating effect (

  ) and adds steric bulk. While it doesn't block C2 directly, it increases the overall electron richness of the -system, further raising the activation energy for nucleophilic attack.

• Result: The C2-Cl bond has increased double-bond character and the carbon center is less electrophilic.

Visualizing the Reactivity Landscape

Figure 1: Comparative reaction pathways. 2,4-DCP favors rapid C4 substitution, while CMPP is restricted to a slower C2 substitution.

Comparative Reactivity Profile

The following table summarizes the operational differences between the two substrates.

Feature	2,4-Dichloropyrimidine	2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine
Primary Electrophilic Site	C4 (Kinetic control)	C2 (Only leaving group available)
Reactivity Level	High (Reacts with amines at 0°C)	Low (Often requires >60°C or catalysis)
Limiting Factor	Over-reaction (Bis-substitution)	Conversion (Stalled reaction)
Dominant Electronic Effect	Inductive withdrawal (-I) by 2 x Cl	Resonance donation (+M) by 4-OR
Steric Hinderance	Low	Moderate (5-Me affects approach slightly)
Preferred Nucleophiles	Amines, Alkoxides, Thiols	Strong Nucleophiles or Pd-Catalyzed couplings

Experimental Protocols

These protocols serve as baseline systems. Always consult MSDS for specific hazards, particularly skin sensitization potential of chloropyrimidines.

Protocol A: Regioselective Substitution of 2,4-DCP (C4-Selectivity)

Objective: To install a nucleophile selectively at C4 while preserving the C2-Cl.

• Setup: Dissolve 2,4-dichloropyrimidine (1.0 equiv) in a polar aprotic solvent (THF or DMF) or a protic solvent (EtOH/iPrOH) depending on solubility. Cool to 0°C .[1]

• Base: Add a non-nucleophilic base (e.g., DIPEA or

  , 1.1 equiv). Note: If the nucleophile is an amine, use 2.0+ equiv of the amine itself if cheap.

• Addition: Add the nucleophile (0.95 - 1.0 equiv) dropwise over 30 minutes. Control stoichiometry strictly to prevent bis-substitution.

• Reaction: Stir at 0°C to RT for 1–4 hours. Monitor by TLC/LCMS.[2] The C4-adduct usually forms exclusively at low temperatures.

• Workup: Dilute with water, extract with EtOAc. The product is often solid and can be recrystallized.

Protocol B: Functionalization of CMPP (C2-Displacement)

Objective: To displace the deactivated C2-Cl in 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Method 1: Classical

(For strong nucleophiles)

• Setup: Dissolve CMPP (1.0 equiv) in a high-boiling solvent (e.g., n-Butanol, DMSO, or NMP).

• Nucleophile: Add a large excess of amine (2–5 equiv) or alkoxide.

• Conditions: Heat to 80°C – 120°C (reflux if using alcohols). Reaction times may extend to 12–24 hours.

• Optimization: If conversion is poor, add a Lewis Acid catalyst (e.g.,

  ) or switch to Method 2.

Method 2: Buchwald-Hartwig Amination (For weak nucleophiles/anilines)

• Reagents: Combine CMPP (1.0 equiv), Amine (1.2 equiv),

  (2 mol%), and BINAP or Xantphos (4 mol%).

• Base:

  or (1.5 equiv).

• Solvent: Toluene or 1,4-Dioxane (degassed).

• Conditions: Heat at 100°C under Argon for 4–12 hours. This overcomes the electronic deactivation of the ring.

Troubleshooting & Optimization Logic

Scenario 1: Loss of Regioselectivity in 2,4-DCP

• Issue: Significant formation of the C2-isomer or bis-substituted product.

• Root Cause: Temperature too high or nucleophile added too quickly.

• Fix:

  • Lower temperature to -20°C or -78°C.

  • Use a less polar solvent (e.g., DCM) to destabilize the transition state slightly, enhancing discrimination.

  • Ensure the nucleophile is the limiting reagent (0.9 equiv).

Scenario 2: No Reaction with CMPP

• Issue: Starting material remains unchanged even at 80°C.

• Root Cause: The 4-isopropoxy group renders the C2 position too electron-rich for standard

  .

• Fix:

  • Acid Catalysis: Add 1.0 equiv of TFA (in isopropanol). Protonation of the pyrimidine N1/N3 activates the ring (making it more electrophilic) without hydrolyzing the ether (usually).

  • Microwave Irradiation: Run at 140°C for 30 mins in NMP.

  • Switch Mechanism: Move to Palladium-catalyzed cross-coupling (Suzuki/Buchwald) which is less sensitive to the electronic deficiency of the ring than

    .

References

• Regioselectivity of 2,4-Dichloropyrimidines

  • Title: A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine.[3]

  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Mechanistic Insight (

  ):
  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec / QM Magic Class.

  • URL:[Link]

• C2-Selective Coupling Strategies

  • Title: Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.[2]

  • Source: National Institutes of Health (NIH) / Synlett.

  • URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Fragmentation Patterns of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Guide

Executive Summary

In small-molecule drug discovery, substituted pyrimidines serve as foundational pharmacophores. Understanding their gas-phase dissociation behavior is critical for accurate metabolite identification, pharmacokinetic profiling, and structural elucidation. This guide provides an in-depth analysis of the collision-induced dissociation (CID) fragmentation patterns of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also known as 2-chloro-4-isopropoxy-5-methylpyrimidine) using LC-MS/MS.

By objectively comparing its fragmentation thermodynamics with structurally adjacent alternatives—such as 2,4-dichloro-5-methylpyrimidine and 2-chloro-4-methoxy-5-methylpyrimidine—this guide empowers analytical scientists to rationally design Multiple Reaction Monitoring (MRM) methods and predict uncharacterized pyrimidine spectra.

Mechanistic Causality: The "Why" Behind the Fragmentation

The fragmentation of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine in a tandem mass spectrometer is governed by the relative bond dissociation energies of its functional groups[1]. When ionized via positive Electrospray Ionization (ESI+), the molecule forms a stable protonated precursor ion

at 187.06.

The dissociation pathway follows a highly predictable, energy-dependent sequence:

• Facile Alkene Elimination (Low Collision Energy): The bulky isopropoxy group is highly labile. Driven by the thermodynamic stability of the resulting neutral molecule, it undergoes a charge-mediated inductive cleavage or a 6-membered McLafferty-type rearrangement[2]. This results in the neutral loss of propene (

  , 42 Da), yielding a stable 4-hydroxypyrimidine fragment at 145.02. This transition requires minimal collision energy (CE) because the formation of a secondary carbocation transition state is energetically favorable.

• Halogen Expulsion (Moderate Collision Energy): Following the loss of the alkoxy tail, the electron-withdrawing 2-chloro group is expelled as neutral hydrogen chloride (HCl, 36 Da), shifting the mass to

  109.04. The presence of the chlorine atom is easily verified in the MS1 spectrum by the characteristic 3:1 isotopic ratio of to [2].

• Pyrimidine Ring Cleavage (High Collision Energy): At elevated collision energies, the stable aromatic pyrimidine core finally ruptures, typically extruding hydrogen cyanide (HCN, 27 Da) to yield a fragment at

  82.03.

Caption: Primary CID fragmentation pathway of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Comparative Performance: Isopropoxy vs. Alternatives

To validate the uniqueness of this fragmentation pattern, we must compare it against alternative pyrimidine analogs[3]. The nature of the substituent at the 4-position drastically alters the required collision energy and the resulting product ions.

Structural Alternatives

• Alternative A: 2-Chloro-4-methoxy-5-methylpyrimidine. Replacing the isopropoxy group with a methoxy group removes the

  -hydrogens necessary for alkene elimination. Consequently, this molecule cannot lose propene. Instead, it undergoes a higher-energy homolytic cleavage to lose a methyl radical ( , 15 Da) or formaldehyde ( , 30 Da).

• Alternative B: 2,4-Dichloro-5-methylpyrimidine. Lacking an alkoxy group entirely, this molecule's primary fragmentation pathway is forced directly into the expulsion of HCl (36 Da). Because the carbon-chlorine bond is stronger than the transition state for propene loss, the initial fragmentation requires significantly higher collision energy.

Quantitative Data Comparison Table

Compound	Precursor Ion	Primary Product Ion ( )	Primary Neutral Loss	Required CE (eV)	Diagnostic Utility
2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine	187.06	145.02	Propene (-42 Da)	15 - 20	High sensitivity MRM due to facile cleavage.
2-Chloro-4-methoxy-5-methylpyrimidine	159.03	129.02	Formaldehyde (-30 Da)	25 - 35	Moderate; requires higher energy, lower signal-to-noise.
2,4-Dichloro-5-methylpyrimidine	163.00	127.02	HCl (-36 Da)	25 - 30	Strong isotopic signature required for confirmation.

Key Insight: The 4-isopropoxy derivative is analytically superior for high-sensitivity quantification assays because the low-energy propene loss generates a highly abundant, stable product ion, maximizing the signal-to-noise ratio in targeted MRM methods.

Experimental Protocol: LC-MS/MS Workflow

To ensure reproducibility and scientific integrity, the following self-validating protocol outlines the exact parameters required to observe these fragmentation patterns.

A. Sample Preparation

• Stock Solution: Dissolve 1.0 mg of the pyrimidine standard in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Working Dilution: Dilute the stock to 100 ng/mL using a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, ensuring maximum ionization efficiency to form the

  species in the ESI source.

B. Chromatographic Separation (UHPLC)

• Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases:

  • Phase A: Water + 0.1% Formic Acid

  • Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min. Causality: A steep gradient ensures sharp peak shapes, preventing diffusion-based signal dilution before the analyte enters the mass spectrometer.

C. Mass Spectrometry Parameters (Triple Quadrupole)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: +3.5 kV.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon (1.5 mTorr). Causality: Argon is heavier than nitrogen or helium, providing superior momentum transfer during collision-induced dissociation (CID), which is critical for efficiently fragmenting small, rigid aromatic rings[1].

• CE Ramping: To map the full fragmentation pathway, perform a product ion scan with the Collision Energy (CE) ramped from 10 eV to 40 eV.

Caption: Self-validating LC-MS/MS experimental workflow for pyrimidine characterization.

Conclusion

The mass spectrometric behavior of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine is defined by the highly favorable thermodynamic loss of its isopropoxy group as propene. When compared to methoxy or dichloro alternatives, this specific structural feature allows for lower collision energy fragmentation, resulting in cleaner spectra and higher sensitivity in quantitative LC-MS/MS assays. By adhering to the optimized ESI-CID protocols detailed above, researchers can reliably leverage these fragmentation rules for robust drug metabolism and pharmacokinetic (DMPK) studies.

References

• Mass Spectrometry - Fragmentation Patterns Chemistry LibreTexts URL:[Link]

• Fragmentation (mass spectrometry) Wikipedia URL:[Link]

• 2-Chloro-5-methylpyrimidine | C5H5ClN2 | CID 581719 PubChem (National Institutes of Health) URL:[Link]

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Chloro-5-methylpyrimidine | C5H5ClN2 | CID 581719 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Reference Standards for 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

This guide outlines the reference standard qualification framework for 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (also known as 2-Chloro-4-isopropoxy-5-methylpyrimidine).

This compound is a critical regioselective building block used in the synthesis of pyrimidine-based pharmaceuticals (e.g., GnRH antagonists, kinase inhibitors) and agrochemicals. Its qualification is uniquely challenging due to the propensity for regioisomeric scrambling (C-2 vs. C-4 substitution) during synthesis, making standard purity assessments insufficient.

Strategic Context: The Isomer Challenge

In the synthesis of 4-alkoxy-pyrimidines from 2,4-dichloropyrimidine precursors, nucleophilic aromatic substitution (

) favors the C-4 position due to the activation by the adjacent nitrogen. However, the presence of a C-5 methyl group introduces steric hindrance that can shift reaction kinetics, leading to significant formation of the C-2 isomer (4-Chloro-2-isopropoxy-5-methylpyrimidine).

Standard HPLC methods often fail to resolve these regioisomers due to their identical molecular weight and similar hydrophobicity. Therefore, the Reference Standard must be qualified not just for purity, but for structural certainty .

Comparative Framework: Standard Grades

Feature	Primary Reference Standard (qNMR)	Secondary Working Standard (Mass Balance)	Research Grade (Commercial)
Primary Use	GLP/GMP Release Testing, Calibration of Secondaries	Routine In-Process Control (IPC), Stability Testing	Early-stage Synthesis Screening
Assay Method	1H-qNMR (Absolute Purity)	HPLC Area % corrected by TGA/KF/ROI	HPLC Area % (Uncorrected)
Structural ID	2D-NMR (HMBC/NOESY) + MS	Retention Time match to Primary	MS only
Isomer Cert.	Guaranteed (via C-5 Methyl shift)	Inferential (via HPLC RRT)	Unknown (High Risk)
Cost/Time	High / 2-3 Weeks	Medium / 3 Days	Low / Immediate
Risk Profile	Low: Eliminates potency bias.	Medium: Assumes impurities have different UV response.	High: May contain up to 15% C-2 isomer.

Critical Quality Attributes (CQAs) & Causality

• Regio-Isomeric Purity:

  • Causality: The C-4 isopropoxy group is the "active" handle for subsequent coupling. If the C-2 isomer is present, it acts as a chain-terminator or generates "dead" drug substance impurities downstream.

  • Control: 1H-NMR shift of the C-5 methyl group is diagnostic. The C-5 methyl singlet typically shifts upfield (~0.1-0.2 ppm) when the adjacent C-4 is substituted with oxygen compared to the C-2 isomer.

• Moisture Content (Hygroscopicity):

  • Causality: Pyrimidine ethers can hydrolyze back to hydroxypyrimidines (uracil derivatives) under acidic/wet conditions.

  • Control: Karl Fischer (KF) titration is mandatory.

Experimental Protocols

A. Structural Validation (Regio-Chemistry Confirmation)

Objective: Distinguish the target (C-4 isopropoxy) from the impurity (C-2 isopropoxy).

• Technique: 1H-13C HMBC NMR (Heteronuclear Multiple Bond Correlation).

• Protocol:

  • Dissolve 10 mg of standard in DMSO-d6.

  • Acquire HMBC spectrum optimized for 8 Hz coupling.

  • Diagnostic Signal: Look for the correlation between the Isopropoxy CH proton (~5.3 ppm) and the pyrimidine ring carbons.

    • Target (C-4 substitution): The CH proton will correlate to C-4 (approx. 160-170 ppm) and C-5 (approx. 110-120 ppm).

    • Isomer (C-2 substitution): The CH proton will correlate to C-2 (approx. 160-165 ppm) but NOT to C-5.

B. Quantitative Purity Assay (qNMR)

Objective: Establish absolute potency without relying on a chromatographically pure reference.

• Reagents: Maleic Acid (TraceCERT® or equivalent NIST-traceable internal standard).

• Solvent: DMSO-d6 (anhydrous).

• Protocol:

  • Weigh accurately ~10 mg of Sample (

    ) and ~10 mg of Internal Standard ( ) into the same vial. Precision: ±0.01 mg.

  • Dissolve completely in 0.7 mL DMSO-d6.

  • Set relaxation delay (

    ) to ≥ 30 seconds (5x ) to ensure full relaxation.

  • Acquire 16 scans.

  • Calculation: ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="ng-star-inserted display">

    Where = Integral area, = Number of protons, = Molecular weight, = Purity of IS.[1][2][3][4][5][6][7]

C. HPLC Purity & Impurity Profiling

Objective: Separate the C-2 and C-4 isomers and quantify process impurities (e.g., 2,4-diisopropoxy byproduct).

Parameter	Condition
Column	Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile (MeCN)
Gradient	0-2 min: 10% B; 2-15 min: 10%→80% B; 15-20 min: 80% B.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (aromatic ring) and 220 nm (impurities).
Column Temp	30°C

• Expected Retention:

  • Hydrolysis product (Hydroxy-pyrimidine): ~3-4 min

  • Target (C-4 Isopropoxy): ~10.5 min

  • Isomer (C-2 Isopropoxy): ~11.2 min (Typically elutes later due to lack of steric shielding on the polar nitrogen).

  • Bis-alkoxy impurity: ~14.0 min

Visualized Workflow: Qualification Logic

Caption: Logical workflow for qualifying the reference standard, emphasizing the critical "Regio-Isomer Check" gate before quantitative assay assignment.

References

• Regioselectivity in Pyrimidine Substitution

  • Title: "Regioselective Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidines."
  • Source:Journal of Organic Chemistry.
  • Context: Explains the electronic and steric factors (C-5 methyl effect)

  • URL:[Link] (Representative link for SNAr mechanics).

• qNMR Methodology

  • Title: "Quantitative NMR spectroscopy in pharmaceutical analysis."
  • Source:Journal of Pharmaceutical and Biomedical Analysis.

  • URL:[Link]

• Reference Standard Guidelines

  • Title: "FDA Guidance for Industry: Analytical Procedures and Methods Valid
  • Source:U.S.

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 5. US20170008846A1 - Process for making 2-chloro-5-methylpyridine - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2-Chloro-4-isopropyl-5-methylpyrimidine | 1227046-62-9 [chemicalbook.com]

Navigating Stability in Drug Design: A Comparative Guide to Isopropoxy and Methoxy Pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of medicinal chemistry, the stability of a drug candidate is a critical determinant of its therapeutic success. The strategic substitution on a core scaffold, such as pyrimidine, can profoundly influence its metabolic fate, chemical resilience, and overall pharmacokinetic profile. This guide offers an in-depth comparison of two common alkoxy substituents, isopropoxy and methoxy, when appended to a pyrimidine ring. By synthesizing experimental data and mechanistic principles, we aim to provide a rational framework for selecting the appropriate functional group to enhance molecular stability.

The Stability Conundrum: Why Substituents Matter

The pyrimidine core is a privileged scaffold in drug discovery, appearing in numerous approved therapeutics. However, unsubstituted or poorly substituted pyrimidines can be susceptible to metabolic degradation and chemical instability. The introduction of alkoxy groups, such as methoxy (-OCH₃) and isopropoxy (-OCH(CH₃)₂), is a common strategy to modulate these properties. The choice between these two seemingly similar groups is not trivial, as their subtle differences in size and electronics can lead to significant variations in stability. This guide will dissect these differences through the lenses of metabolic, chemical, and thermal stability.

Metabolic Stability: The Body's Gauntlet

A primary hurdle for any drug candidate is surviving the metabolic machinery of the body, predominantly the cytochrome P450 (CYP) enzyme system in the liver.[1] For alkoxy-substituted pyrimidines, the principal metabolic pathway is often oxidative O-dealkylation, which cleaves the ether bond.

The Isopropoxy Advantage: Steric Shielding at the Active Site

Experimental evidence suggests that the bulkier isopropoxy group can confer significantly greater metabolic stability compared to the methoxy group. This is primarily attributed to steric hindrance , where the larger size of the isopropoxy group impedes the optimal positioning of the molecule within the active site of CYP enzymes.[2][3]

The accepted mechanism for CYP-mediated O-dealkylation involves a two-step process:

• Hydrogen Atom Abstraction: The highly reactive iron-oxo species of the CYP enzyme abstracts a hydrogen atom from the carbon adjacent to the oxygen (the α-carbon).[4]

• Oxygen Rebound: The resulting carbon radical then recombines with the hydroxyl group attached to the heme iron, forming an unstable hemiacetal intermediate.[4] This intermediate then non-enzymatically decomposes to the corresponding pyrimidinone and an aldehyde (formaldehyde for methoxy, acetone for isopropoxy).

The increased steric bulk of the isopropoxy group, with its two methyl substituents, creates a physical barrier that hinders the enzyme's ability to access the α-hydrogen. This "steric shielding" effect slows down the initial and rate-limiting hydrogen abstraction step, thereby reducing the overall rate of metabolism.

A compelling example of this principle is seen in the optimization of GPR88 agonists. In one study, replacing a methoxy group with a larger isopropoxy group on a compound scaffold resulted in a notable improvement in microsomal stability.[5]

Table 1: Comparative Metabolic Stability of Methoxy vs. Isopropoxy Analogs

Compound	Substituent	Half-life (t½) in MLMs (min)	Intrinsic Clearance (CLint) (μL min⁻¹ mg⁻¹)	Reference
Reference Compound	Methoxy	2.2	643	[5]
Analog 8	Isopropoxy	4.3	330	[5]

MLMs: Mouse Liver Microsomes

The data clearly demonstrates that the isopropoxy analog (Compound 8) has a significantly longer half-life and lower intrinsic clearance than its methoxy counterpart, indicating enhanced metabolic stability.[5]

Visualizing the Mechanism and Steric Hindrance

The following diagrams illustrate the metabolic pathway and the concept of steric hindrance.

Caption: Generalized pathway for CYP450-mediated O-dealkylation.

Caption: Steric hindrance of isopropoxy vs. methoxy group.

Chemical and Thermal Stability

Beyond metabolic degradation, the intrinsic chemical and thermal stability of a compound is crucial for its shelf-life, formulation, and manufacturing processes.

pH-Dependent Hydrolysis

Alkoxy-substituted pyrimidines can be susceptible to hydrolysis under acidic or basic conditions, cleaving the ether linkage to yield the corresponding pyrimidinone. The rate of this hydrolysis is influenced by the electronic nature of the pyrimidine ring and the alkoxy group.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the pyrimidine ring nitrogen is protonated, which activates the ring towards nucleophilic attack by water. The reaction proceeds via protonation of the ether oxygen, followed by nucleophilic attack of water and subsequent elimination of the alcohol.[6][7]

• Base-Catalyzed Hydrolysis: While less common for simple ethers, if the pyrimidine ring is sufficiently electron-deficient, direct nucleophilic attack by hydroxide at the carbon bearing the alkoxy group can occur.

Thermal Stability

Thermal degradation, or pyrolysis, is another important stability parameter, particularly for compounds that may undergo heating during synthesis or formulation. Studies on the pyrolysis of 2-alkoxypyrimidines indicate that they decompose via a concerted, cyclic elimination mechanism to form the corresponding pyrimidinone and an alkene.[4]

The rate of this thermal elimination is sensitive to the structure of the alkyl group. The transition state involves the breaking of the C-O bond, and factors that stabilize the forming carbocationic character on the alkyl group will accelerate the reaction.[5] Therefore, the order of reactivity for thermal elimination is generally tertiary > secondary > primary. This suggests that an isopropoxy (secondary) group would be less thermally stable than a methoxy (primary) group in this specific decomposition pathway. This presents an interesting trade-off: the structural feature that enhances metabolic stability (the secondary alkyl group) may decrease thermal stability.

Experimental Protocols for Stability Assessment

To empirically determine the stability of novel pyrimidine derivatives, standardized in vitro assays are indispensable.

Protocol: In Vitro Metabolic Stability in Liver Microsomes

This assay measures the rate of disappearance of a parent compound when incubated with liver microsomes, which are rich in CYP enzymes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human, rat, or mouse)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compound (e.g., a compound with known high clearance like verapamil)

• Negative control (incubation without NADPH)

• Acetonitrile (ACN) with an internal standard for quenching

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation: Prepare a working solution of the test compound in buffer. Thaw microsomes on ice. Prepare the NADPH regenerating system.

• Pre-incubation: In a 96-well plate, add the microsomal suspension to the buffer. Add the test compound to initiate the pre-incubation at 37°C for 5-10 minutes to allow the compound to equilibrate with the microsomes.

• Initiation: Start the reaction by adding the pre-warmed NADPH regenerating system to the wells.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold ACN with an internal standard to a corresponding well. The 0-minute time point is quenched immediately after adding NADPH.

• Sample Processing: Once all time points are collected, centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the remaining parent compound concentration using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line is the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Caption: Workflow for in vitro microsomal stability assay.

Protocol: pH-Dependent Chemical Stability

Objective: To assess the degradation of a compound over time in aqueous solutions at different pH values.

Materials:

• Test compound

• Aqueous buffers of various pH values (e.g., pH 2, 4, 7.4, 9)

• Incubator (e.g., 37°C or 50°C)

• HPLC system with UV or MS detector

Procedure:

• Prepare a stock solution of the test compound.

• Dilute the stock solution into each of the different pH buffers to a final concentration suitable for analysis.

• At time zero, take an aliquot from each buffer solution for immediate analysis.

• Incubate the remaining solutions at a constant temperature.

• At various time points (e.g., 1, 4, 8, 24, 48 hours), withdraw aliquots from each solution.

• Analyze all samples by HPLC to determine the percentage of the parent compound remaining.

• Plot the percentage of compound remaining versus time for each pH and calculate the degradation rate constant and half-life.

Conclusion and Strategic Outlook

The choice between an isopropoxy and a methoxy substituent on a pyrimidine scaffold is a nuanced decision that requires a balance of competing stability factors.

• For enhancing metabolic stability , particularly against CYP-mediated O-dealkylation, the isopropoxy group is generally the superior choice . Its greater steric bulk effectively shields the metabolically labile α-hydrogen, slowing the rate of enzymatic degradation.

• For maximizing thermal stability , the methoxy group is likely preferable . The higher energy barrier for the pyrolysis of primary alkoxy groups compared to secondary ones suggests that methoxy-substituted pyrimidines will be more resistant to this specific thermal decomposition pathway.

• Chemical stability in aqueous solution is less predictably distinguished between the two, though both will be susceptible to hydrolysis under strong acidic or basic conditions.

Ultimately, the optimal choice depends on the specific challenges faced by a drug candidate. If poor metabolic stability is the primary obstacle, the isopropoxy group offers a rational solution. However, if thermal lability during manufacturing is a concern, the methoxy group may be more appropriate. This guide underscores the importance of a multi-faceted stability assessment early in the drug discovery process, enabling chemists to make informed decisions and design more robust and successful therapeutic agents.

References

• Guengerich, F. P. (2007). Mechanisms of Cytochrome P450-Catalyzed Oxidations. ACS Catalysis, 7(1), 1-20. [Link]

• Bergman, J. M., et al. (2018). Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry, 61(21), 9568-9583. [Link]

• Al-Awadi, N., & Taylor, R. (1986). The mechanism of thermal eliminations. Part 18. Relative rates of pyrolysis of 2-ethoxypyrazine, 3-ethoxypyridazine, 2- and 4-ethoxypyrimidine, 3-chloro-6-ethoxypyridazine, and 2-chloro-4-ethoxypyrimidine: the effect of the aza ‘substituent’ and π-bond order on the elimination rate. Journal of the Chemical Society, Perkin Transactions 2, 1255-1258. [Link]

• Al-Awadi, N., & Taylor, R. (1988). Studies of pyrazines. Part 8. Pyrolysis of 2-alkoxypyrazines; substituent effects and stereospecificity. Journal of the Chemical Society, Perkin Transactions 2, 1581-1585. [Link]

• Kumar, V., et al. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. Drug Metabolism Reviews, 53(3), 459-477. [Link]

• Hanzlik, R. P. (n.d.). Drug Metabolism: Enzyme Mechanisms and Inhibition. University of Kansas. [Link]

• Kirchmair, J., et al. (2015). Computational methods and tools to predict cytochrome P450 metabolism in drug discovery. Drug Discovery Today, 20(5), 618-628. [Link]

• Chemguide. (n.d.). The mechanism for the acid catalysed hydrolysis of esters. [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Lonsdale, R., et al. (2015). A Computational Pipeline Observes the Flexibility and Dynamics of Plant Cytochrome P450 Binding Sites. Molecules, 20(10), 18016-18033. [Link]

• Rendic, S., & Di Carlo, F. J. (1997). Human cytochrome P450 enzymes: a status report summarizing their reactions, substrates, inducers, and inhibitors. Drug Metabolism Reviews, 29(1-2), 413-580. [Link]

• Cambridge MedChem Consulting. (n.d.). Metabolism. [Link]

• News-Medical.Net. (2024, November 18). Tackling metabolism issues in drug discovery with in silico methods. [Link]

• Guengerich, F. P. (2016). Recent Structural Insights into Cytochrome P450 Function. Trends in Pharmacological Sciences, 37(8), 625-640. [Link]

• Byju, A. (2022, March 29). Ester Hydrolysis with H2SO4. BYJU'S. [Link]

• Taylor & Francis Online. (n.d.). Steric effect – Knowledge and References. [Link]

• ResearchGate. (n.d.). The influence of steric hindrance of the N-dealkylation site upon the... | Download Scientific Diagram. [Link]

Sources

• 1. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. csb.vanderbilt.edu [csb.vanderbilt.edu]
• 4. The mechanism of thermal eliminations. Part 18. Relative rates of pyrolysis of 2-ethoxypyrazine, 3-ethoxypyridazine, 2- and 4-ethoxypyrimidine, 3-chloro-6-ethoxypyridazine, and 2-chloro-4-ethoxypyrimidine: the effect of the aza ‘substituent’ and π-bond order on the elimination rate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Studies of pyrazines. Part 8. Pyrolysis of 2-alkoxypyrazines; substituent effects and stereospecificity - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Computer-Aided (In Silico) Modeling of Cytochrome P450-Mediated Food–Drug Interactions (FDI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Quality Control Protocols for Industrial Batches of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

This guide provides an in-depth comparison of Quality Control (QC) protocols for industrial batches of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine, a key intermediate in pharmaceutical synthesis. The objective is to equip researchers, scientists, and drug development professionals with a robust framework for selecting and implementing scientifically sound QC measures, ensuring the purity, consistency, and safety of this critical starting material. The protocols and comparisons herein are grounded in established analytical principles and regulatory expectations, including those set forth by the International Council for Harmonisation (ICH).

The Criticality of Stringent QC for Pharmaceutical Intermediates

The quality of a pharmaceutical intermediate like 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine directly impacts the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API).[1][2] Impurities introduced or formed during the synthesis of an intermediate can be carried through subsequent steps, potentially leading to the formation of undesired and harmful by-products in the final drug substance. Therefore, a comprehensive QC strategy is not merely a regulatory requirement but a fundamental pillar of robust drug development and manufacturing.[3][4][5]

A well-designed QC protocol for an industrial batch of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine should be capable of:

• Unambiguously identifying the compound.

• Quantifying its purity with high accuracy and precision.

• Detecting and quantifying known and potential impurities.

• Ensuring batch-to-batch consistency.

Synthesis and the Genesis of Potential Impurities

To develop a robust QC strategy, it is imperative to understand the synthetic route of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine and the potential impurities that may arise. A plausible and common synthetic pathway involves the reaction of 2,4-dichloro-5-methylpyrimidine with isopropanol in the presence of a base.

Caption: Plausible synthesis of the target molecule and the origin of key potential impurities.

Based on this synthetic route, the following are key potential impurities that a robust QC protocol must be able to detect and quantify:

• Impurity A (Unreacted Starting Material): Residual 2,4-dichloro-5-methylpyrimidine.

• Impurity B (Hydrolysis Product): 2-Hydroxy-5-methyl-4-(propan-2-yloxy)pyrimidine, which can form if water is present during the reaction or work-up.

• Impurity C (Isomeric By-product): 4-Chloro-5-methyl-2-(propan-2-yloxy)pyrimidine, which could potentially form, although the 4-position is generally more reactive to nucleophilic substitution in such systems.

Comparison of Core QC Analytical Techniques

The selection of analytical techniques is a critical decision in establishing a QC protocol. The following table compares the most relevant methods for the analysis of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Technique	Principle	Advantages	Disadvantages	Primary Application
High-Performance Liquid Chromatography (HPLC-UV)	Differential partitioning between a liquid mobile phase and a solid stationary phase.	High resolution and sensitivity for non-volatile compounds; well-established for purity and assay determination.[6]	Higher cost of instrumentation and solvents compared to some other methods.	Purity determination, assay for potency, stability testing, and impurity profiling.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass spectrometric detection.	Excellent for volatile impurities; high separation efficiency and provides structural information from mass spectra.[7][8]	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.	Analysis of volatile impurities and residual solvents.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of electromagnetic radiation by atomic nuclei in a magnetic field.	Provides detailed structural information, enabling unambiguous identification and quantification without the need for a reference standard of the analyte.	Lower sensitivity compared to chromatographic methods; higher instrumentation cost.	Structural elucidation, identification, and quantification of the main component and major impurities.
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Rapid and non-destructive; provides information about the functional groups present.[9][10][11][12]	Limited ability to quantify components in a mixture and less specific for complex molecules compared to NMR.	Identity confirmation and detection of major functional group changes.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key QC experiments. The causality behind experimental choices is explained to provide a deeper understanding.

Protocol 1: Purity and Assay Determination by High-Performance Liquid Chromatography (HPLC-UV)

This method is the cornerstone of the QC protocol, providing quantitative data on the purity of the target molecule and the levels of key impurities. A reversed-phase method is chosen due to the non-polar nature of the target molecule.

Caption: Workflow for HPLC-UV analysis of purity and assay.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 30% B

  • 18.1-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (A typical wavelength for pyrimidine derivatives, should be optimized based on the UV spectrum of the target molecule).

• Injection Volume: 10 µL

Procedure:

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve an appropriate amount of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine reference standard in the mobile phase (initial composition) to obtain a known concentration (e.g., 0.1 mg/mL).

  • Sample Solution: Accurately weigh and dissolve the industrial batch sample in the mobile phase to obtain a similar concentration.

• System Equilibration: Equilibrate the HPLC system with the mobile phase at the initial gradient composition until a stable baseline is achieved.

• Injection and Data Acquisition: Inject the standard solution multiple times to ensure system suitability (e.g., repeatability of retention time and peak area). Subsequently, inject the sample solution and record the chromatogram.

• Data Analysis:

  • Identify the peaks corresponding to the target molecule and impurities based on their retention times relative to the standard.

  • Integrate the peak areas of all components.

  • Calculate the percentage purity of the target molecule and the percentage of each impurity using the area normalization method. For assay, compare the peak area of the target molecule in the sample to that of the standard.

Causality behind Choices:

• C18 Column: Provides good retention for moderately non-polar compounds like the target molecule.

• Formic Acid: Improves peak shape and provides a consistent pH for the mobile phase.

• Gradient Elution: Allows for the effective separation of the main component from both more polar (early eluting) and less polar (late eluting) impurities.

• UV Detection at 254 nm: Pyrimidine rings typically exhibit strong absorbance at this wavelength, providing good sensitivity.

Protocol 2: Identification of Volatile Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is crucial for detecting and identifying volatile organic impurities, including residual solvents from the synthesis (e.g., isopropanol) and potential volatile by-products.

Instrumentation and Conditions:

• GC-MS System: A Gas Chromatograph coupled with a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness with a 5% phenyl-methylpolysiloxane stationary phase).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C

  • Mass Range: 40-400 amu

Procedure:

• Sample Preparation: Dissolve a known weight of the sample in a high-purity volatile solvent (e.g., dichloromethane) to a final concentration of approximately 1 mg/mL.

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS system.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • For each peak, analyze the corresponding mass spectrum.

  • Compare the obtained mass spectra with a reference library (e.g., NIST) to identify the compounds.

  • The presence of the molecular ion peak and characteristic fragment ions will confirm the identity of the impurities.

Causality behind Choices:

• Non-polar/Medium-polarity Column: Suitable for a wide range of volatile and semi-volatile organic compounds.

• Temperature Program: Allows for the separation of compounds with a range of boiling points.

• Electron Impact (EI) Ionization: Provides reproducible fragmentation patterns that are useful for library matching and structural elucidation.

Protocol 3: Structural Confirmation and Identification by NMR and FTIR Spectroscopy

These spectroscopic techniques provide orthogonal information to confirm the identity and structure of the bulk material.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Provides information on the number and types of protons and their connectivity. Expected signals for 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine would include a singlet for the methyl group, a septet and a doublet for the isopropoxy group, and a singlet for the pyrimidine proton.

• ¹³C NMR: Shows the number of unique carbon environments in the molecule.

• Solvent: Typically CDCl₃ or DMSO-d₆.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Provides a molecular fingerprint and confirms the presence of key functional groups. Characteristic absorption bands for pyrimidine derivatives include C=C and C=N stretching vibrations in the 1600-1500 cm⁻¹ region.[9][10][11][12] The C-Cl and C-O stretching vibrations would also be present at their characteristic frequencies.

Comparative Data Summary

The following table presents a hypothetical but representative comparison of the expected performance of the primary analytical techniques for the QC of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine.

Parameter	HPLC-UV	GC-MS	NMR
Limit of Detection (LOD)	~0.01%	~0.005% (for volatile impurities)	~0.1%
Limit of Quantitation (LOQ)	~0.03%	~0.02% (for volatile impurities)	~0.3%
Precision (%RSD)	< 2%	< 5%	< 1% (for assay)
Accuracy (% Recovery)	98-102%	95-105%	99-101% (for assay)
Specificity	High (with proper method development)	Very High (mass selective detector)	Very High (structural information)
Throughput	High	Medium	Low

Conclusion: A Multi-faceted Approach to Quality Assurance

A robust and reliable QC protocol for industrial batches of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine necessitates a multi-faceted approach. While HPLC-UV serves as the primary workhorse for purity and assay determination due to its high precision and throughput, it should be complemented by other techniques to ensure a comprehensive quality assessment. GC-MS is indispensable for the control of volatile impurities and residual solvents. NMR and FTIR spectroscopy provide unambiguous structural confirmation and serve as powerful tools for identity testing.

By integrating these complementary analytical techniques and understanding the scientific principles behind their application, researchers and drug development professionals can establish a self-validating QC system. This ensures that the intermediate meets the stringent quality standards required for the synthesis of safe and effective pharmaceuticals, ultimately safeguarding patient health.

References

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5.
• Gkaragkouni, D., et al. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 26(11), 3324.

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Zenodo. [Link]

• Patel, K., et al. (2015). IR, NMR spectral data of pyrimidine derivatives.
• Uno, T., et al. (1969). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin, 17(2), 304-312.
• ICH Harmonised Tripartite Guideline. (2012). Q11: Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities).
• U.S. Food and Drug Administration. (2018). Guidance for Industry: Q11 Development and Manufacture of Drug Substances.
• ICH Harmonised Tripartite Guideline. (2018). Q11 Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities) Questions and Answers.
• FDA CDER Small Business and Industry Assistance (SBIA). (2021, March 11).
• European Medicines Agency. (2012). ICH Q11 – Development & manufacture of drug substances.
• SIELC Technologies. (2018, February 16). Separation of 2-Amino-4-chloro-6-methylpyrimidine on Newcrom R1 HPLC column.
• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for 2-(Chloromethyl)pyrimidine hydrochloride.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Bajaj, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update.
• Alsante, K. M., et al. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5).
• Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
• Calver, A. (2026, February 15).
• Kumar, A., & Singh, A. (2021). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. GSC Biological and Pharmaceutical Sciences, 16(1), 133-146.
• NIST. (n.d.). Pyrimidine, 2-chloro-. In NIST Chemistry WebBook.
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• American Chemical Society. (2001). News in brief: GC-MS and pyrimidine metabolism. Modern Drug Discovery, 4(9), 15.
• Chemecia. (2025, October 15). Expert Insights: Using 2-Chloro-4-methoxypyrimidine in Pharmaceutical Synthesis.
• Zajac, M., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Acta Pharmaceutica, 72(2), 241-254.
• Yeoh, H. Y., et al. (2012). Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors. Journal of Medicinal Chemistry, 55(15), 6985–6997.
• Sigma-Aldrich. (n.d.). 2-Chloro-4-methoxypyrimidine 98%.
• Gelijkens, C. F., et al. (1981). Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Chloro-4-methylpyrimidine.
• National Center for Biotechnology Information. (n.d.). 2-Chloro-5-methylpyrimidin-4-ol. In PubChem.
• National Center for Biotechnology Information. (n.d.). 2-Chloro-4-methoxypyrimidine. In PubChem.
• Lange, J., et al. (2006). Method for the production of 2-amino-4-chloro-6-alkoxypyrimidines. U.S.
• BenchChem. (2025). Mass Spectrometry Analysis of 2-(4-Chlorophenyl)-5-methylpyridine: A Technical Guide.
• Ruiz-Bermejo, M., et al. (2024). of the qualitative GC–MS analytical results for pyrimidines and triazines from cyanide polymerization under subaerial alkaline hydrothermal conditions (MWR, 180 °C) using different initial concentrations.
• MilliporeSigma. (n.d.). 2-chloro-5-(chloromethyl)pyrimidine.
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

Topic: Personal protective equipment for handling 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine Audience: Researchers, scientists, and drug development professionals.

Executive Safety Summary

Immediate Action Required: Treat 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CAS: 1536904-30-9) as a high-potency intermediate . While specific toxicological data may be limited due to its status as a research chemical, its structural analogs (chloropyrimidines) are known skin/eye irritants and potential sensitizers.

• Critical Hazard: Severe eye irritation and potential skin sensitization.

• Mandatory Engineering Control: All open handling must occur inside a certified chemical fume hood.

• Zero-Contact Policy: No direct skin contact is permissible. Double-gloving is the standard operating procedure (SOP).

Chemical Profile & Hazard Analysis

Expertise & Causality: To select the correct PPE, we must understand the molecule's behavior. This compound features a chlorine leaving group at the 2-position and an isopropoxy group at the 4-position.

• Reactivity Risk: The 2-chloro position is electrophilic, making it reactive toward nucleophiles (like proteins in your skin/eyes), which drives the risk of chemical burns and sensitization (H317).

• Permeability Risk: The isopropoxy and methyl groups increase lipophilicity compared to bare pyrimidines, enhancing the compound's ability to penetrate the stratum corneum (outer skin layer).

• Physical State: Typically a solid/powder. Dust generation is the primary vector for respiratory exposure.

Table 1: Key Safety Properties (Inferred from Analogs)

Property	Value / Characteristic	Safety Implication
CAS Number	1536904-30-9	Unique Identifier for inventory tracking.
Physical State	Solid (Crystalline Powder)	High risk of airborne dust; requires respiratory protection if hood fails.
Solubility	Organic Solvents (DMSO, DCM)	Danger: Solvents like DMSO carry the toxin through standard gloves.

| Reactivity | Electrophilic (SnAr active) | Corrosive/Irritant to mucous membranes. |

Personal Protective Equipment (PPE) Strategy

Trustworthiness: This protocol uses a "Defense in Depth" approach. Do not rely on a single layer of protection.[1]

A. Hand Protection (The Double-Glove System)

Standard latex gloves are insufficient against halogenated heterocycles in organic solvents.

• Inner Layer: 4 mil Nitrile (Inspection White/Blue). Acts as a visual indicator for breaches.

• Outer Layer: 5-8 mil High-Performance Nitrile or Polychloroprene.

• Protocol: Change outer gloves immediately upon splash contact. Change both pairs every 2 hours of continuous handling.

B. Eye & Face Protection [1][2][3][4]

• Standard: Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses are not acceptable due to the risk of airborne dust entering from the side.

• High Risk (Scale-up >10g): Add a Face Shield over goggles to protect the neck and face from projectile glass or sudden over-pressurization.

C. Respiratory Protection

• Primary Control: Fume Hood (Face velocity 80-100 fpm).

• Secondary (Spill Cleanup): N95 or P100 particulate respirator. If dissolved in volatile solvents, use a half-mask with Organic Vapor/Acid Gas cartridges.

D. Body Protection

• Standard: 100% Cotton Lab Coat (Fire Resistant if using flammable solvents).

• Enhanced: Tyvek® sleeves or apron if weighing large quantities to prevent dust accumulation on fabric cuffs.

Operational Workflow: The "Safe Path"

Authoritative Grounding: This workflow minimizes exposure time and maximizes containment.

Figure 1: Operational lifecycle of high-potency intermediates. Note the strict containment during the "Weighing" phase.

Step-by-Step Protocol

• Preparation:

  • Clear fume hood of clutter to ensure laminar airflow.

  • Place a disposable absorbent pad (benchkote) on the work surface.

  • Self-Validation: Check airflow monitor. If <80 fpm, STOP.

• Weighing (Critical Step):

  • Never weigh this compound on an open bench.

  • Use an anti-static gun if the powder is flighty.

  • Transfer powder using a disposable spatula.

  • Immediate Solvation: Once weighed, immediately add the reaction solvent (if compatible) to the weighing boat or flask to "wet" the powder and stop dust generation.

• Reaction & Monitoring:

  • Keep reaction vessels capped or under inert gas (Nitrogen/Argon).

  • Wipe down the exterior of flasks with a solvent-dampened tissue before removing them from the hood.

Disposal & Emergency Protocols

Systemic Safety: Accidents happen.[1] Your response must be a reflex, not a deliberation.

Table 2: Emergency Response Matrix

Scenario	Immediate Action	Secondary Action
Skin Contact	Drench: Wash with soap and water for 15 mins. Do NOT use alcohol (enhances absorption).	Seek medical evaluation.[2][3][4][5] Bring SDS.
Eye Contact	Flush: Use eyewash station for 15 mins. Hold eyelids open.	Transport to ER immediately.
Spill (Solid)	Cover: Dampen with inert oil/solvent to prevent dust. Scoop into hazardous waste.	Clean surface with detergent + water.

| Spill (Solution) | Absorb: Use vermiculite or spill pads. | Dispose as halogenated solvent waste. |

Disposal Classification:

• Segregate as Halogenated Organic Waste .

• Do not mix with strong oxidizers or acids.

• Label clearly: "Contains Chloropyrimidine Derivative – Toxic/Irritant."

References

• PubChem . 2-Chloro-4-methylpyrimidine (Analogous Hazard Data). National Library of Medicine. Available at: [Link]

• Occupational Safety and Health Administration (OSHA) . Laboratory Safety Guidance. United States Department of Labor. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]

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